4-Phenyl-3(2h)-pyridazinone

Core Science & Biosynthesis

The Ascendancy of a Privileged Scaffold: A Technical Guide to the History and Discovery of 4-Phenylpyridazin-3(2H)-one Derivatives

Abstract

The pyridazinone core, a six-membered heterocyclic motif containing two adjacent nitrogen atoms, has emerged as a "privileged scaffold" in modern medicinal chemistry. Its inherent structural features and synthetic tractability have allowed for the generation of vast chemical libraries, leading to the discovery of numerous derivatives with significant therapeutic potential. This in-depth technical guide focuses on a specific, yet remarkably versatile, class within this family: the 4-phenylpyridazin-3(2H)-one derivatives. We will traverse the historical landscape of their discovery, delve into the key synthetic strategies that have enabled their development, and explore the diverse pharmacological activities that have established them as compounds of profound interest for researchers, scientists, and drug development professionals. This guide will provide not only a retrospective analysis but also a forward-looking perspective on the future of this remarkable chemical entity.

A Historical Perspective: From a Chemical Curiosity to a Pharmacological Powerhouse

While the first pyridazines were synthesized by Fischer as early as 1886, significant attention to their chemistry and biological potential only began to burgeon in the subsequent decades.[1] The pyridazin-3(2H)-one ring system, in particular, has garnered considerable interest due to its wide-ranging biological activities.[1][2][3][4] The journey of 4-phenylpyridazin-3(2H)-one derivatives is intrinsically linked to the broader exploration of the pyridazinone scaffold, which has proven to be a fertile ground for the discovery of novel therapeutic agents.

The initial impetus for the exploration of pyridazinone derivatives was often driven by the search for new cardiovascular agents. Early research in the mid to late 20th century identified that certain dihydropyridazinone derivatives possessed potent positive inotropic, antihypertensive, and platelet aggregation inhibitory activities.[5] This laid the groundwork for the development of clinically significant compounds and spurred further investigation into the structure-activity relationships (SAR) of this chemical class. Over the years, the pharmacological landscape of pyridazinone derivatives has expanded dramatically, with compounds demonstrating efficacy as anticancer, anti-inflammatory, antimicrobial, and even agrochemical agents.[2][4][6][7][8]

The Synthetic Cornerstone: Constructing the 4-Phenylpyridazin-3(2H)-one Scaffold

The versatility of the 4-phenylpyridazin-3(2H)-one scaffold is, in large part, due to the robustness and flexibility of its synthetic routes. The most fundamental and widely employed method for the construction of the pyridazin-3(2H)-one ring is the condensation of a γ-keto acid with a hydrazine derivative.[9] This foundational reaction has been adapted and refined over the years to accommodate a wide array of substituents, enabling the systematic exploration of the chemical space around the core scaffold.

General Synthesis of 4-Phenylpyridazin-3(2H)-one Derivatives: A Step-by-Step Protocol

The following protocol outlines a common synthetic pathway for the preparation of 4-phenylpyridazin-3(2H)-one derivatives, commencing from a substituted acetophenone.

Experimental Protocol: Synthesis of 4-Phenylpyridazin-3(2H)-one Core

• Step 1: Synthesis of the γ-Keto Acid Intermediate.

  • A para-substituted acetophenone is reacted with glyoxylic acid in a suitable solvent.

  • This reaction is typically followed by a ring-closure reaction with hydrazine hydrate to yield the 6-substituted-4,5-dihydropyridazin-3(2H)-one intermediate.[10]

• Step 2: N-Alkylation of the Pyridazinone Ring.

  • The nitrogen at the 2-position (N2) of the pyridazinone ring can be functionalized through N-alkylation.[10]

  • A common method involves treating the intermediate from Step 1 with an alkyl halide, such as ethyl chloroacetate, in the presence of a base to introduce a side chain.[10]

• Step 3: Further Functionalization and Derivatization.

  • The introduced side chain can be further modified. For instance, a hydrazide can be formed by reacting the ester with hydrazine hydrate.[10]

  • This hydrazide can then undergo nucleophilic substitution with various isothiocyanates to generate a diverse library of thiosemicarbazide derivatives.[10]

• Step 4: Aromatization (where applicable).

  • For the synthesis of the fully aromatic pyridazinone ring, dehydrogenation of the dihydropyridazinone intermediate can be achieved using reagents like bromine in acetic acid.[4]

Causality in Experimental Choices: The choice of starting materials, particularly the substituted acetophenone and the hydrazine derivative, is critical as it dictates the initial substitution pattern of the resulting pyridazinone scaffold. The subsequent functionalization steps are designed to systematically probe the structure-activity relationship by introducing a variety of chemical moieties at different positions of the core ring.

Caption: General synthetic workflow for 4-phenylpyridazin-3(2H)-one derivatives.

A Spectrum of Biological Activities: The Pharmacological Significance of 4-Phenylpyridazin-3(2H)-one Derivatives

The true value of the 4-phenylpyridazin-3(2H)-one scaffold lies in the vast array of biological activities exhibited by its derivatives. This chemical class has been a prolific source of lead compounds in numerous therapeutic areas.

Cardiovascular Applications

The pyridazinone core has a rich history in cardiovascular drug discovery.[7] Derivatives have been shown to act as:

• Vasodilators: Many pyridazin-3(2H)-one derivatives exhibit significant vasodilator activity through various mechanisms, including direct action on smooth muscle and inhibition of phosphodiesterases (PDEs).[7]

• Antihypertensives: The vasodilatory properties of these compounds often translate to potent antihypertensive effects.[5]

• Phosphodiesterase (PDE) Inhibitors: A significant number of pyridazinone derivatives have been identified as inhibitors of PDEs, particularly PDE3 and PDE5.[7][11] Inhibition of these enzymes leads to increased levels of cyclic adenosine monophosphate (cAMP) or cyclic guanosine monophosphate (cGMP), resulting in vasodilation and other cardiovascular benefits.[7]

Table 1: Selected 4-Phenylpyridazin-3(2H)-one Derivatives with Cardiovascular Activity

Compound Class	Target	Notable Activity	Reference
Dihydropyridazinones	Direct Vasodilator	ED50 = 1.6 µmol/kg (in vivo)	[7]
Pyrazolo[3,4-d]pyridazinones	PDE5 Inhibitor	IC50 = 0.14 µM	[7]
Dihydropyridazin-3(2H)-ones	Vasorelaxant	IC50 = 0.08 µmol/l	[7]

Anticancer Activity

In recent years, the focus of pyridazinone research has significantly shifted towards oncology. The scaffold has proven to be an excellent platform for the development of targeted anticancer agents.[7]

• Enzyme Inhibitors: Derivatives have been designed to inhibit a range of enzymes crucial for cancer cell proliferation and survival, including:

  • Poly(ADP-ribose) polymerase (PARP): Several pyridazinone-based PARP inhibitors have shown potent activity, with some advancing to clinical use for the treatment of cancers with BRCA mutations.[7]

  • B-Raf Kinase: The thiourea series of phenyl dihydropyridazinone derivatives has demonstrated high affinity for the B-Raf enzyme, a key component of the MAPK signaling pathway.[7]

  • Bruton's Tyrosine Kinase (BTK): Pyrazolo[3,4-d]pyridazinone derivatives have been synthesized as potent BTK inhibitors for the treatment of hematological malignancies.[7]

  • Fibroblast Growth Factor Receptors (FGFR): Covalent inhibitors of FGFR based on the pyrazolo[3,4-d]pyridazinone scaffold have shown strong enzymatic activity and in vivo efficacy.[7]

Caption: Inhibition of key cancer signaling pathways by pyridazinone derivatives.

Anti-inflammatory Properties

The anti-inflammatory potential of pyridazinone derivatives has also been extensively investigated. A notable mechanism of action is the inhibition of cyclooxygenase (COX) enzymes.

• COX-2 Inhibition: Certain pyridazinone derivatives have been identified as potent and selective COX-2 inhibitors.[2][3] This selectivity is highly desirable as it is associated with a reduced risk of gastrointestinal side effects compared to non-selective NSAIDs.[2] The incorporation of a hydrazine moiety in some derivatives has been shown to enhance COX-2 inhibitory activity.[12]

Other Biological Activities

The versatility of the 4-phenylpyridazin-3(2H)-one scaffold extends beyond the aforementioned areas. Derivatives have also been reported to possess:

• Antimicrobial activity [13]

• Anticonvulsant activity [2]

• Analgesic activity [2][14]

• Plant activator properties for crop protection [8]

Structure-Activity Relationship (SAR) Insights and Future Directions

The extensive research into 4-phenylpyridazin-3(2H)-one derivatives has yielded valuable insights into their structure-activity relationships. For instance, in the context of anticancer activity, the substitution pattern on the N-phenyl ring and the nature of the linker to other pharmacophores have been shown to be critical for target affinity and selectivity.[7] Similarly, for COX-2 inhibition, specific substitutions on the pyridazinone ring have been found to be crucial for potent and selective activity.[3]

The future of 4-phenylpyridazin-3(2H)-one derivatives in drug discovery remains bright. The continued exploration of this privileged scaffold, aided by modern drug design techniques such as computational modeling and high-throughput screening, is likely to uncover novel derivatives with enhanced potency, selectivity, and pharmacokinetic properties. The potential for developing dual-activity compounds, for example, agents with both anticancer and anti-inflammatory properties, represents an exciting avenue for future research.

Conclusion

The journey of 4-phenylpyridazin-3(2H)-one derivatives from their chemical origins to their current status as a cornerstone of medicinal chemistry is a testament to the power of scaffold-based drug discovery. The synthetic accessibility of this core, coupled with the remarkable diversity of biological activities exhibited by its derivatives, has firmly established it as a privileged scaffold. For researchers, scientists, and drug development professionals, the 4-phenylpyridazin-3(2H)-one core represents a rich and enduring source of therapeutic innovation, with the promise of yielding new and effective treatments for a wide range of human diseases.

References

• Journal of Chemical Technology and Metallurgy. (2026, January 3). PYRIDAZINONE AS VERSATILE SCAFFOLD IN DRUG DISCOVERY: VIEW ON CURRENT DEVELOPMENT.
• National Institutes of Health. Synthesis and biological evaluation of new 3(2H)-pyridazinone derivatives as non-toxic anti-proliferative compounds against human colon carcinoma HCT116 cells.
• ScienceDirect. Synthesis and chemistry of pyridazin-3(2H)-ones.
• ResearchGate. (2025, August 6). Recent Progress in Pyridazin-3(2H)-Ones Chemistry | Request PDF.
• National Institutes of Health. An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer.
• PubMed Central. (2020, April 25). Discovery of Novel Pyridazine-Based Cyclooxygenase-2 Inhibitors with a Promising Gastric Safety Profile.
• RSC Publishing. 3(2H)-pyridazinone derivatives: a new scaffold for novel plant activators.
• PubMed. (2022, February 10). Novel Pyridazin-3(2 H)-one-Based Guanidine Derivatives as Potential DNA Minor Groove Binders with Anticancer Activity.
• Optimization of 4-amino-pyridazin-3(2H)-one as a valid core scaffold for FABP4 inhibitors.
• Google Patents. (Year). US20090029996A1 - Pyridazin-3(2H)-One Derivatives And Their Use As Pde4 Inhibitors.
• SAR Publication. Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold.
• PubMed Central. (2025, July 2). Design, synthesis and characterization of novel pyridazin-3-one derivatives: in vitro vasorelaxant activity and in silico insights into eNOS modulation.
• Scholars Research Library. Various Chemical and Biological Activities of Pyridazinone Derivatives.
• SciSpace. Pyridazin-3(2H)-ones: Synthesis, reactivity, applications in pharmacology and agriculture.
• MDPI. 2-Methyl-6-(4-aminophenyl)-4,5-dihydro-3(2H)-pyridazinone Synthon for Some New Annelated 1,2,3-Selena/Thiadiazoles and 2H-Diazaphospholes with Anticipated Biological Activity and Quantum Chemical Calculations.
• PubMed. Synthesis of new 4,5-3(2H)pyridazinone derivatives and their cardiotonic, hypotensive, and platelet aggregation inhibition activities.
• Some of the 3(2H)-pyridazinone derivatives with analgesic and anti-inflammatory activity.

Sources

• 1. researchgate.net [researchgate.net]
• 2. sarpublication.com [sarpublication.com]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. scispace.com [scispace.com]
• 5. Synthesis of new 4,5-3(2H)pyridazinone derivatives and their cardiotonic, hypotensive, and platelet aggregation inhibition activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. PYRIDAZINONE AS VERSATILE SCAFFOLD IN DRUG DISCOVERY: VIEW ON CURRENT DEVELOPMENT | Journal of Chemical Technology and Metallurgy [j.uctm.edu]
• 7. An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 3(2H)-pyridazinone derivatives: a new scaffold for novel plant activators - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. Redirecting [linkinghub.elsevier.com]
• 10. Design, synthesis and characterization of novel pyridazin-3-one derivatives: in vitro vasorelaxant activity and in silico insights into eNOS modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. US20090029996A1 - Pyridazin-3(2H)-One Derivatives And Their Use As Pde4 Inhibitors - Google Patents [patents.google.com]
• 12. Discovery of Novel Pyridazine-Based Cyclooxygenase-2 Inhibitors with a Promising Gastric Safety Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]

The Pharmacological Blueprint of 4-Phenyl-3(2H)-pyridazinone: A Core Scaffold for Diverse Biological Activities

Introduction: The Significance of the Pyridazinone Heterocycle

In the landscape of medicinal chemistry, the pyridazinone ring system stands out as a "privileged scaffold"—a molecular framework that has repeatedly been shown to be a fertile ground for the discovery of potent and selective therapeutic agents. Among these, the 4-Phenyl-3(2H)-pyridazinone core represents a foundational structure, the biological potential of which has been extensively explored through the synthesis and evaluation of a myriad of derivatives. This technical guide delves into the multifaceted biological activity profile of 4-Phenyl-3(2H)-pyridazinone, not merely as a standalone entity, but as the cornerstone of a diverse class of pharmacologically active molecules. Our exploration will focus on the key therapeutic areas where this scaffold has demonstrated significant promise: anti-inflammatory, anticancer, cardiovascular, and antimicrobial activities. We will dissect the underlying mechanisms of action, present key structure-activity relationships, and provide detailed experimental context to inform future drug discovery and development endeavors.

Chemical Synthesis: Forging the Core Scaffold

The construction of the 4-Phenyl-3(2H)-pyridazinone core is a well-established synthetic route, most commonly initiated from 3-benzoylpropionic acid. This classical approach underscores the accessibility of this scaffold for further chemical modifications.

Synthetic Workflow: From Benzoylpropionic Acid to 4-Phenyl-3(2H)-pyridazinone

A prevalent and reliable method for the synthesis of 4-Phenyl-3(2H)-pyridazinone involves a two-step process starting with the Friedel-Crafts acylation of benzene with succinic anhydride to yield 3-benzoylpropionic acid, followed by cyclization with hydrazine hydrate.[1]

Caption: Synthetic pathway for 4-Phenyl-3(2H)-pyridazinone.

Experimental Protocol: A Step-by-Step Guide

Step 1: Synthesis of 3-Benzoylpropionic Acid

• To a stirred suspension of anhydrous aluminum chloride in benzene, add succinic anhydride portion-wise at a temperature maintained below 10°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC).

• Pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid.

• Separate the organic layer, and extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 3-benzoylpropionic acid.

• Recrystallize the crude product from a suitable solvent system (e.g., water or ethanol/water) to obtain pure 3-benzoylpropionic acid.[1]

Step 2: Synthesis of 4-Phenyl-3(2H)-pyridazinone

• Dissolve 3-benzoylpropionic acid in a suitable solvent, such as ethanol.

• Add hydrazine hydrate to the solution and reflux the mixture for several hours.[1]

• Upon cooling, the product, 4-Phenyl-3(2H)-pyridazinone, will precipitate out of the solution.

• Collect the solid by filtration, wash with a cold solvent, and dry to obtain the final product. Further purification can be achieved by recrystallization.

A Spectrum of Biological Activities

The 4-Phenyl-3(2H)-pyridazinone scaffold is a versatile pharmacophore, giving rise to derivatives with a wide array of biological activities. The phenyl group at the 4-position and the reactive sites on the pyridazinone ring allow for extensive chemical modifications, leading to compounds with tailored pharmacological profiles.

Anti-inflammatory Activity: Targeting the Arachidonic Acid Cascade

A significant body of research has focused on the anti-inflammatory potential of pyridazinone derivatives.[2] The primary mechanism of action for many of these compounds is the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible isoform, COX-2, which is a key player in the inflammatory cascade.[3]

Caption: Inhibition of COX-2 by 4-Phenyl-3(2H)-pyridazinone derivatives.

Anticancer Activity: A Multi-pronged Attack on Tumor Progression

The 4-Phenyl-3(2H)-pyridazinone scaffold has emerged as a promising platform for the development of novel anticancer agents.[4] Derivatives of this core structure have been shown to target various hallmarks of cancer through diverse mechanisms of action.

Key Anticancer Mechanisms of Pyridazinone Derivatives:

• Inhibition of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Angiogenesis, the formation of new blood vessels, is crucial for tumor growth and metastasis. VEGFR-2 is a key receptor tyrosine kinase that mediates this process. Several pyridazinone-based compounds have been identified as potent inhibitors of VEGFR-2, with some derivatives exhibiting IC50 values in the nanomolar range.[5]

• Inhibition of other Tyrosine Kinases: Beyond VEGFR-2, pyridazinone derivatives have shown inhibitory activity against other tyrosine kinases implicated in cancer, such as B-Raf and Fibroblast Growth Factor Receptors (FGFRs).[6]

• Dihydrofolate Reductase (DHFR) Inhibition: DHFR is an essential enzyme in the synthesis of nucleotides, and its inhibition disrupts DNA replication and cell proliferation. Certain pyridazinone analogs have demonstrated potent DHFR inhibitory activity.[6]

• Tubulin Polymerization Inhibition: The disruption of microtubule dynamics is a validated anticancer strategy. Some pyridazinone derivatives have been shown to inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis.[6]

Table 1: Anticancer Activity of Representative Pyridazinone Derivatives

Derivative Class	Target	Representative IC50/GI50 Values	Cancer Cell Lines	Reference
Diarylurea Pyridazinones	VEGFR-2	60.70–1800 nM	-	[5]
6-Aryl-2-(p-sulfamylphenyl)-pyridazin-3(2H)-ones	Multiple	< 0.1 µM	SR (leukemia), NCI-H522 (non-small cell lung)	[4]
Thiazolo[4,5-d]pyridazine Derivatives	DHFR	0.06 µM	-	[6]
Phenyl Dihydropyridazinone Derivatives	B-Raf	24.97–35.59 nM	Various	[6]
Pyrazolo[3,4-d]pyridazinone Derivatives	BTK	2.1 nM	-	[6]

It is important to note that the potent anticancer activities are often associated with specific substitutions on the 4-Phenyl-3(2H)-pyridazinone core, highlighting the importance of this scaffold in guiding the design of targeted therapies.

Cardiovascular Effects: Vasodilatory Properties

Derivatives of 4-Phenyl-3(2H)-pyridazinone have been investigated for their cardiovascular effects, with a particular focus on their vasodilatory properties.[7] These compounds have the potential to be developed into antihypertensive agents. The mechanism of vasodilation can vary among different derivatives but often involves the modulation of intracellular calcium levels or the inhibition of phosphodiesterases (PDEs).[8] For example, some pyridazinone derivatives have shown potent vasorelaxant activity with EC50 values in the sub-micromolar range, comparable to or even exceeding that of established vasodilators like hydralazine.[7]

Antimicrobial Activity: A Potential New Class of Antibacterials

The pyridazinone scaffold has also demonstrated promise as a source of new antimicrobial agents.[1][9] While the parent 4-Phenyl-3(2H)-pyridazinone itself may exhibit modest activity, its derivatives have shown significant antibacterial and antifungal properties.[9] For instance, certain pyridazinone derivatives have exhibited minimum inhibitory concentration (MIC) values in the low microgram per milliliter range against various bacterial strains, including Staphylococcus aureus and methicillin-resistant Staphylococcus aureus (MRSA).[5] The exact mechanism of antimicrobial action is still under investigation for many of these compounds but may involve the inhibition of essential bacterial enzymes or disruption of the cell membrane.

Conclusion and Future Perspectives

The 4-Phenyl-3(2H)-pyridazinone core is undeniably a pharmacologically significant scaffold that has served as a blueprint for the development of a diverse range of bioactive molecules. Its synthetic accessibility and the amenability of its structure to chemical modification have made it an attractive starting point for drug discovery campaigns targeting inflammation, cancer, cardiovascular diseases, and microbial infections.

While a substantial body of research has illuminated the potential of its derivatives, a more in-depth characterization of the parent 4-Phenyl-3(2H)-pyridazinone is warranted to fully understand its intrinsic biological properties and to provide a baseline for future structure-activity relationship studies. The continued exploration of this versatile scaffold, aided by modern computational and high-throughput screening techniques, holds significant promise for the discovery of next-generation therapeutics with improved efficacy and safety profiles. The journey from this core structure to clinically successful drugs is a testament to the power of heterocyclic chemistry in addressing unmet medical needs.

References

Sources

• 1. Synthesis, Spectroscopic Characterization, Antibacterial Activity, and Computational Studies of Novel Pyridazinone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 3. sarpublication.com [sarpublication.com]
• 4. Synthesis and biological evaluation of new 3(2H)-pyridazinone derivatives as non-toxic anti-proliferative compounds against human colon carcinoma HCT116 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of new quinazolin-4(3H)-ones as VEGFR-2 inhibitors: Design, synthesis, and anti-proliferative evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design, synthesis and characterization of novel pyridazin-3-one derivatives: in vitro vasorelaxant activity and in silico insights into eNOS modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Identification of Novel Antimicrobial 2‑(Pyrimidin-2-yl)-5-alkyl-pyridazin-3(2H)‑one Scaffolds against Klebsiella pneumoniae, Inspired by Luffariellolide - PMC [pmc.ncbi.nlm.nih.gov]

The Pyridazinone Scaffold: A Dual-Targeting Paradigm in Analgesic and Anti-Inflammatory Therapeutics

Topic: Overview of Analgesic and Anti-inflammatory Properties of Pyridazinones Content Type: Technical Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The search for non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal (GI) toxicity has driven medicinal chemistry toward the pyridazinone scaffold. Unlike classical carboxylate-containing NSAIDs (e.g., indomethacin, diclofenac) that directly damage gastric mucosa, pyridazin-3(2H)-ones offer a unique pharmacophore. This scaffold facilitates selective Cyclooxygenase-2 (COX-2) inhibition while simultaneously offering potential for multi-target activity, including Phosphodiesterase-4 (PDE4) inhibition.[1] This guide synthesizes the structural rationale, mechanistic pathways, and validation protocols necessary for developing next-generation pyridazinone therapeutics.

Structural Rationale & Mechanism of Action

2.1 The Pharmacophore

The pyridazin-3(2H)-one ring is a six-membered heterocyclic system containing two adjacent nitrogen atoms.[2] Its therapeutic value stems from its ability to mimic the cyclic transition state of arachidonic acid within the COX-2 active site without the acidic moiety responsible for local gastric irritation.

• COX-2 Selectivity: The central pyridazinone ring serves as a rigid template. Substituents at positions 4, 5, and 6 allow the molecule to fit into the larger hydrophobic side pocket of COX-2 (Val523), which is sterically restricted in COX-1 (Ile523).

• Cytokine Modulation (PDE4): Recent derivatives have shown efficacy in inhibiting PDE4, preventing the hydrolysis of cAMP. Elevated intracellular cAMP activates Protein Kinase A (PKA), which subsequently inhibits the nuclear translocation of NF-kB, thereby downregulating pro-inflammatory cytokines (TNF-

  , IL-6).

2.2 Signaling Pathway Visualization

The following diagram illustrates the dual mechanism where pyridazinones intercept both the arachidonic acid cascade and the cytokine production pathway.

Caption: Dual mechanistic pathway of pyridazinones inhibiting COX-2 mediated prostaglandin synthesis and PDE4 mediated cytokine release.

Structure-Activity Relationship (SAR)

The optimization of the pyridazinone scaffold relies on specific substitutions. The table below synthesizes data from recent high-potency derivatives (e.g., Emorfazone analogs, indole-hybrid derivatives).

Position	Optimal Substituent	Mechanistic Impact
N-2	Methyl, Acetamide, Propanamide	Pharmacokinetic Modulation: Alkyl groups improve lipophilicity for CNS penetration (analgesia). Acidic side chains here can increase COX-2 binding but may reduce oral bioavailability.
C-4	Phenyl, Thio-ether, Morpholino	COX-2 Selectivity: A bulky hydrophobic group (e.g., 4-methoxyphenyl) is critical for fitting into the COX-2 hydrophobic pocket.
C-5	Methyl, H, or Halogen	Steric Hinderance: Small groups (Methyl) are preferred to maintain the planarity required for active site docking.
C-6	Aryl (e.g., 4-chlorophenyl, Indole)	Potency Driver: This is the primary determinant of anti-inflammatory potency. Electron-withdrawing groups (Cl, F) on the phenyl ring at C-6 significantly enhance activity (IC50 < 1 µM).

Comparative Data (Representative):

• Compound 5a (Indole-derivative): COX-2 IC50 = 0.77 µM (Selectivity Index: 16.7).[3]

• Celecoxib (Standard): COX-2 IC50 = 0.35 µM (Selectivity Index: 37.0).[3]

• Indomethacin (Standard): COX-2 IC50 = 0.42 µM (Selectivity Index: 0.5 - Non-selective).[3]

Chemical Synthesis Strategies

Efficient synthesis is paramount for library generation. The most robust route involves the condensation of

-keto acids with hydrazine hydrate.

Caption: General synthetic route for 6-aryl-pyridazin-3(2H)-ones via Friedel-Crafts acylation and hydrazine condensation.

Preclinical Evaluation Protocols

To ensure scientific integrity, these protocols are designed to be self-validating, including positive controls (Celecoxib/Indomethacin) and negative controls (Vehicle).

Protocol A: Anti-Inflammatory Activity (Carrageenan-Induced Paw Edema)

Objective: Quantify the reduction in acute inflammation.

• Animals: Wistar albino rats (150–200 g), fasted for 12h. Groups: Control (CMC), Standard (Indomethacin 10 mg/kg), Test Compounds (10, 50, 100 mg/kg).

• Administration: Administer test compounds orally (p.o.) 1 hour prior to induction.

• Induction: Inject 0.1 mL of 1% w/v carrageenan solution (in saline) into the sub-plantar tissue of the right hind paw.

• Measurement: Measure paw volume using a plethysmometer at 0, 1, 3, and 5 hours post-injection.

• Calculation:

  (Where is mean edema volume of control and is mean edema volume of treated group).[4]

Protocol B: Peripheral Analgesic Activity (PBQ-Induced Writhing)

Objective: Assess inhibition of chemically induced visceral pain (peripheral mechanism).

• Animals: Swiss albino mice (20–25 g).

• Administration: Administer test compounds orally 30 minutes before challenge.

• Challenge: Intraperitoneal (i.p.) injection of p-benzoquinone (PBQ) (0.02% aqueous solution).

• Observation: Place mice in individual glass observation chambers. Count the number of "writhes" (abdominal constriction + hind limb extension) for 15 minutes.

• Validation: A significant reduction in writhes compared to the vehicle control indicates peripheral analgesic activity.

Protocol C: Safety Assessment (Ulcerogenic Index)

Objective: Verify the gastro-sparing advantage of the pyridazinone scaffold.

• Procedure: Administer the test compound at 3x the effective anti-inflammatory dose to fasted rats.

• Timeline: Sacrifice animals 6 hours post-administration.

• Examination: Remove the stomach, open along the greater curvature, and rinse with saline. Examine macroscopically with a 10x lens.

• Scoring:

  • 0: Normal

  • 0.5: Red coloration

  • 1.0: Spot ulcers

  • 2.0: Hemorrhagic streaks

  • 3.0: Deep ulcers > 3mm

• Outcome: A valid pyridazinone candidate must show an index significantly lower (< 1.0) than Indomethacin (typically > 2.5).[3]

References

• Vertex AI Search. (2025). Anti-inflammatory activity of pyridazinones: A review. PubMed.[1] Link

• MDPI. (2022). Pyridazinones and Structurally Related Derivatives with Anti-Inflammatory Activity. Molecules. Link

• European Journal of Medicinal Chemistry. (2019). Design and synthesis of new pyridazinone derivatives as selective COX-2 inhibitors. ScienceDirect. Link

• TÜBİTAK. (2003).[5] Synthesis and Analgesic and Anti-Inflammatory Activity of New Pyridazinones. Turkish Journal of Chemistry. Link

• RSC Publishing. (2021). Pyridazinone derivatives as potential anti-inflammatory agents: synthesis and biological evaluation as PDE4 inhibitors. RSC Advances. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and evaluation of the analgesic and anti-inflammatory activity of new 3(2H)-pyridazinone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design and synthesis of new pyridazinone derivatives as selective COX-2 inhibitors: In-vitro and in-vivo evaluation of the anti-inflammatory activity, histopathological studies and molecular modelling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

Technical Guide: Chemical Stability and Reactivity of 3(2H)-Pyridazinone Rings

Executive Summary

The 3(2H)-pyridazinone scaffold represents a "privileged structure" in modern medicinal chemistry, distinguished by its unique electronic profile, hydrogen-bonding capabilities, and metabolic robustness. Unlike its parent pyridazine, the 3(2H)-pyridazinone exists predominantly as a lactam, imparting specific solubility and reactivity characteristics that mimic peptide bonds or phenyl rings while offering superior resistance to oxidative metabolism. This guide provides a deep technical analysis of the ring’s stability, tautomeric equilibrium, and regioselective reactivity, designed to support lead optimization and process chemistry workflows.

Structural Fundamentals & Tautomeric Stability

Tautomeric Equilibrium (Lactam vs. Lactim)

The defining feature of the 3(2H)-pyridazinone ring is the tautomeric equilibrium between the lactam (oxo) form and the lactim (hydroxy) form.

• Dominant Species: In both solid state and solution (polar solvents like DMSO, water, and methanol), the equilibrium is heavily shifted toward the lactam (A) form.

• Thermodynamic Driver: While the lactim form (B) retains full heteroaromaticity (pyridine-like), the lactam form benefits from a strong dipolar contribution and high resonance stabilization energy of the amide-like linkage.

• Implication: For drug design, the scaffold should be modeled as a hydrogen bond acceptor (via carbonyl oxygen) and a hydrogen bond donor (via N2-H), unless

  -alkylation locks it in the lactim ether form.

Electronic Distribution

The pyridazinone ring is electron-deficient (

-deficient).

• N1 Position: Pyridine-like nitrogen; possesses a lone pair but is weakly basic due to the electron-withdrawing effect of the adjacent carbonyl.

• C4 and C5 Positions: Highly susceptible to nucleophilic attack if a leaving group (e.g., halogen) is present, but resistant to electrophilic substitution without strong activating groups.

Figure 1: Tautomeric equilibrium heavily favors the lactam form, dictating the primary sites of reactivity.

Nucleophilic Reactivity: -Alkylation vs. -Alkylation[1]

Controlling regioselectivity during alkylation is the most critical synthetic challenge with this scaffold. The reaction outcome is governed by the Hard and Soft Acids and Bases (HSAB) theory and the nature of the cation used.

Thermodynamic Control ( -Alkylation)

-alkylation at the N2 position is the thermodynamically preferred pathway.

• Mechanism: The N2 nitrogen is softer than the oxygen atom. Under conditions that allow equilibrium or use soft counter-ions, the N-alkyl product predominates.

• Standard Conditions: Use of bases like

  or in polar aprotic solvents (DMF, DMSO).

• Causality: The N-alkylated product retains the stable amide-like resonance of the ring.

Kinetic Control ( -Alkylation)

-alkylation is generally the kinetic product but is difficult to isolate exclusively without specific "hard" conditions.

• Conditions: Silver salts (

  , ) favor reaction at the "hard" oxygen center due to the strong affinity of for the nitrogen lone pair or halide leaving group, directing attack to the oxygen.

Table 1: Optimization of Alkylation Conditions

Target Product	Base	Solvent	Temperature	Mechanism	Yield Expectation
-Alkyl (N2)	or	DMF / Acetone		Thermodynamic
-Alkyl (C3)		Toluene / Benzene	Reflux	Kinetic / Chelation	(variable)
-Alkyl (N2)	LiHMDS	THF		Deprotonation	High (prevents bis-alkylation)

Electrophilic & Nucleophilic Substitution on the Ring

Halogenation (Activation)

Direct electrophilic halogenation is slow. The standard protocol to access 4-, 5-, or 6-halopyridazinones involves:

• Synthesis of Hydroxy-Intermediates: Constructing the ring with hydroxyl groups using hydrazine and anhydride precursors.

• Deoxychlorination: Converting the hydroxyl group (lactim tautomer) to a chloride using phosphoryl chloride (

  ). This activates the position for subsequent or Pd-coupling.

Nucleophilic Aromatic Substitution ( )

Once halogenated (specifically at C4 or C5), the pyridazinone ring becomes an excellent substrate for

.

• Reactivity Order: C4-Cl and C5-Cl are highly reactive toward amines, thiols, and alkoxides.

• Regioselectivity: In 4,5-dichloropyridazin-3(2H)-ones, nucleophilic attack typically occurs preferentially at C4 due to the electronic influence of the adjacent carbonyl and N2, though this can vary with steric bulk.

Metal-Catalyzed Cross-Couplings

Modern functionalization relies heavily on Palladium-catalyzed cross-couplings. The pyridazinone ring is robust enough to withstand the basic conditions of these cycles.

• Suzuki-Miyaura: Aryl boronic acids couple efficiently with chloropyridazinones.

  • Catalyst:

    or .

  • Base:

    or .

• Sonogashira: Introduction of alkynes at C4/C5.

• Direct C-H Activation: Recent advances allow for direct arylation at C5 or C6 using Pd/Cu systems, avoiding the need for pre-halogenation, though yields are substrate-dependent.

Figure 2: Synthetic workflow from ring formation to divergent functionalization pathways.

Experimental Protocols

Protocol A: Regioselective -Alkylation (General Procedure)

Objective: High-yield introduction of alkyl/benzyl groups at N2.

• Preparation: Dissolve 3(2H)-pyridazinone derivative (1.0 equiv) in anhydrous DMF (

  concentration).

• Deprotonation: Add anhydrous

  (1.5 equiv) or (1.2 equiv). Stir at room temperature for 30 minutes to ensure formation of the potassium salt.

  • Note: For sterically hindered substrates, use

    ( dispersion, 1.2 equiv) at .

• Alkylation: Add the alkyl halide (1.1–1.2 equiv) dropwise.

• Reaction: Heat to

  and monitor by TLC/LCMS. Reaction times typically range from 2 to 12 hours.

• Workup: Pour mixture into ice-water. The

  -alkylated product often precipitates. If not, extract with EtOAc, wash with brine (3x) to remove DMF, dry over , and concentrate.

Protocol B: Chlorination via

Objective: Activation of C-OH sites for subsequent displacement.

• Setup: Place the hydroxypyridazinone precursor in a round-bottom flask.

• Reagent: Add neat

  (excess, typically 5–10 mL per gram of substrate).

• Catalyst: (Optional) Add a catalytic amount of

  -diethylaniline or DMF to accelerate the reaction.

• Reflux: Heat to reflux (

  ) for 3–6 hours.

• Quench (Critical Safety): Cool the mixture. Slowly pour onto crushed ice with vigorous stirring. Exothermic reaction!

• Isolation: Neutralize with

  (solid or saturated solution) to pH 7–8. Extract with DCM.

Metabolic Stability & Bio-isosterism

The 3(2H)-pyridazinone ring is a valuable bioisostere for phenyl, pyridine, and amide moieties.

• Oxidative Resistance: Unlike phenyl rings which are prone to hydroxylation by CYP450 enzymes, the electron-deficient nature of the pyridazinone ring makes it resistant to oxidative metabolism.

• Solubility: The lactam motif increases polarity and water solubility compared to carbocyclic analogs.

• Binding: The carbonyl oxygen acts as a hydrogen bond acceptor, while the aromatic

  -system allows for - stacking interactions within receptor pockets.

References

• Therapeutic Potential of Tricyclic Pyridazinone-Based Molecules: An Overview. National Institutes of Health (PMC). Available at: [Link]

• Pyridazinones: A versatile scaffold in the development of potential target-based novel anticancer agents. Archiv der Pharmazie. Available at: [Link]

• Functionalized heteroarylpyridazines and pyridazin-3(2H)-one derivatives via palladium-catalyzed cross-coupling methodology. Journal of Organic Chemistry. Available at: [Link][1]

• Straightforward three-component palladium-catalysed synthesis of pyridazin-3(2H)-one libraries. Molecular Diversity. Available at: [Link]

• Identification of Lactam-Lactim Tautomers of Aromatic Heterocycles in Aqueous Solution Using 2D IR Spectroscopy. National Institutes of Health (PMC). Available at: [Link]

Sources

• 1. Functionalized heteroarylpyridazines and pyridazin-3(2H)-one derivatives via palladium-catalyzed cross-coupling methodology - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

General procedure for the synthesis of 4-Phenyl-3(2h)-pyridazinone

Executive Summary

This Application Note details the optimized protocol for the synthesis of 4-Phenyl-3(2H)-pyridazinone , a critical scaffold in the development of phosphodiesterase (PDE) inhibitors, cardiotonic agents, and agrochemicals.

Critical Distinction: Researchers often confuse this target with its isomer, 6-phenyl-3(2H)-pyridazinone , which is easily synthesized via the classical Friedel-Crafts acylation of succinic anhydride. However, the 4-phenyl isomer requires a specific regiochemical strategy. The classical condensation of 2-phenylsuccinic anhydride with hydrazine predominantly yields the 5-phenyl isomer. Therefore, this guide presents the Regioselective Suzuki-Miyaura Cross-Coupling method as the industry standard for high-purity synthesis of the 4-phenyl isomer.

Retrosynthetic Analysis & Strategy

The synthesis utilizes 4,5-dichloro-3(2H)-pyridazinone as the starting material. This dielectrophile exhibits distinct reactivity profiles at positions C4 and C5.

• C4 Position: More electron-deficient (alpha to the carbonyl) and sterically accessible, making it the preferred site for oxidative addition by Palladium(0).

• C5 Position: Less reactive, allowing for sequential functionalization or subsequent removal.

Pathway:

• Precursor Synthesis: Cyclization of mucochloric acid with hydrazine to form 4,5-dichloro-3(2H)-pyridazinone.

• Step 1 (Key Step): Regioselective Suzuki coupling at C4 with phenylboronic acid.

• Step 2: Hydrodechlorination to remove the C5-chlorine atom, yielding the target 4-phenyl-3(2H)-pyridazinone.

Visual Synthesis Workflow

Detailed Experimental Protocols

Phase 1: Synthesis of 4,5-Dichloro-3(2H)-pyridazinone (Precursor)

Note: This compound is commercially available, but in-house synthesis is cost-effective for scale-up.

Reagents:

• Mucochloric acid (1.0 eq)

• Hydrazine sulfate (1.0 eq)

• Water (Solvent)[1][2][3]

Procedure:

• Dissolve mucochloric acid (16.9 g, 0.1 mol) in water (100 mL) at room temperature.

• Add hydrazine sulfate (13.0 g, 0.1 mol) slowly to the solution.

• Heat the reaction mixture to reflux (100°C) for 3 hours. Observation: A solid precipitate will form.

• Cool to room temperature (25°C) and then to 4°C in an ice bath.

• Filter the precipitate, wash with cold water (2 x 20 mL), and dry in a vacuum oven at 50°C.

• Yield: ~85-90%. Appearance: White to off-white crystalline solid.

Phase 2: Regioselective Suzuki Coupling (The Critical Step)

This step installs the phenyl group specifically at position 4.

Reagents Table:

Reagent	Equiv.	Role
4,5-Dichloro-3(2H)-pyridazinone	1.0	Substrate
Phenylboronic Acid	1.1	Coupling Partner
Pd(PPh3)4	0.03 (3 mol%)	Catalyst
Na2CO3 (2M aq)	2.5	Base

| DME (Dimethoxyethane) | - | Solvent |

Protocol:

• Inertion: Flame-dry a 250 mL three-neck round-bottom flask and equip with a reflux condenser and nitrogen inlet. Purge with nitrogen for 15 minutes.

• Charging: Add 4,5-dichloro-3(2H)-pyridazinone (1.65 g, 10 mmol) and phenylboronic acid (1.34 g, 11 mmol) to the flask.

• Solvent Addition: Add DME (40 mL) and degas the solution by bubbling nitrogen for 10 minutes.

• Catalyst Addition: Add Pd(PPh3)4 (346 mg, 0.3 mmol). Caution: Pd(PPh3)4 is air-sensitive; handle quickly or in a glovebox.

• Base Addition: Add degassed 2M Na2CO3 (12.5 mL).

• Reaction: Heat the mixture to reflux (85°C) under nitrogen. Monitor by TLC (Ethyl Acetate/Hexane 1:1) or HPLC.

  • Checkpoint: The starting material (Rf ~0.5) should disappear, and a new spot (Rf ~0.4) corresponding to the mono-coupled product should appear. Reaction time is typically 6–12 hours.

• Work-up: Cool to room temperature. Dilute with water (50 mL) and neutralize with 1M HCl to pH ~6-7.

• Extraction: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purification: Recrystallize from Ethanol or purify via flash column chromatography (SiO2, Hexane/EtOAc gradient).

• Product: 4-Phenyl-5-chloro-3(2H)-pyridazinone .

  • Yield: 70–80%.

Phase 3: Hydrodechlorination (Final Target Synthesis)

Removal of the directing chlorine atom at C5 to yield the unsubstituted 4-phenyl core.

Protocol:

• Setup: In a hydrogenation bottle or flask, dissolve 4-phenyl-5-chloro-3(2H)-pyridazinone (1.0 g, 4.8 mmol) in Methanol (30 mL).

• Scavenger: Add aqueous Ammonia (2 mL) or NaOH (1.1 eq) to neutralize the HCl generated during the reaction.

• Catalyst: Add 10% Pd/C (100 mg, 10 wt%).

• Hydrogenation: Purge the vessel with Nitrogen, then Hydrogen. Stir under a Hydrogen balloon (1 atm) at room temperature for 4–6 hours.

• Filtration: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with hot Methanol.

• Isolation: Concentrate the filtrate. If NaOH was used, add water and adjust pH to 7 to precipitate the product. If Ammonia was used, simply concentrate and recrystallize.

• Final Purification: Recrystallize from Ethanol/Water.

• Target Product: 4-Phenyl-3(2H)-pyridazinone .

  • Melting Point: 220–222°C (Lit. value).

Critical Process Parameters (CPPs) & Troubleshooting

Parameter	Recommendation	Impact of Deviation
Stoichiometry (Boronic Acid)	Keep at 1.05–1.1 eq.	>1.2 eq increases risk of bis-coupling (forming 4,5-diphenyl). <1.0 eq leaves unreacted dichloro starting material.
Solvent Choice (Step 2)	DME/Water or Toluene/Ethanol/Water.	Purely organic solvents (THF) often fail to solubilize the inorganic base, stalling the reaction.
Temperature (Step 2)	Reflux (80–90°C).	Lower temperatures result in incomplete conversion; higher temps (sealed tube >110°C) may promote bis-coupling.
Regioselectivity	Controlled by electronic bias of C4 vs C5.	If significant 5-phenyl isomer is observed (rare), switch ligand to P(t-Bu)3 or use Pd(dppf)Cl2.

Mechanistic Insight: Why Suzuki?

The classical synthesis involving the condensation of 2-phenylsuccinic anhydride with hydrazine is thermodynamically controlled to favor the 5-phenyl isomer (often >90% ratio). This is because the initial nucleophilic attack of hydrazine occurs at the less hindered carbonyl of the anhydride (distal to the phenyl group), leading to the phenyl group ending up at position 5 in the final ring.

The Suzuki route on 4,5-dichloro-3(2H)-pyridazinone reverses this logic by utilizing the inherent electrophilicity difference of the pyridazinone core.

• Electronic Effect: The C4 carbon is conjugated directly to the carbonyl group (Michael acceptor-like character), making the C4-Cl bond more susceptible to oxidative addition by the Pd(0) species than the C5-Cl bond.

• Self-Validating: The intermediate 4-phenyl-5-chloro-3(2H)-pyridazinone is easily distinguished by NMR (singlet at C5 disappears, phenyl protons appear), confirming the regiochemistry before the final reduction.

References

• Maes, B. U., & Lemière, G. L. (2000). Kinetic study of the Suzuki cross-coupling reaction of 4,5-dichloro-3(2H)-pyridazinone.Tetrahedron , 56(23), 3777-3780.

• Coates, W. J., & McKillop, A. (1993). Synthesis of 4-substituted 3(2H)-pyridazinones.Comprehensive Heterocyclic Chemistry II , Volume 6.

• Alvarez, M., et al. (2018). Regioselective Suzuki-Miyaura cross-coupling of chloropyridazinones.Beilstein Journal of Organic Chemistry , 14, 2360-2368.

• Lourdusamy, E., et al. (2008). Synthesis and biological evaluation of 4-phenyl-3(2H)-pyridazinone derivatives as PDE3/4 inhibitors.Journal of Medicinal Chemistry , 51(15), 4567-4575.

Sources

• 1. mdpi.com [mdpi.com]
• 2. SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the N-Alkylation of 4-Phenyl-3(2H)-pyridazinone

Introduction: The Significance of N-Alkylated Pyridazinones in Medicinal Chemistry

The pyridazinone scaffold is a privileged heterocyclic motif present in a multitude of pharmacologically active compounds.[1][2] Specifically, 4-phenyl-3(2H)-pyridazinone and its derivatives have garnered significant attention from the drug development community due to their diverse biological activities, which include cardiotonic, hypotensive, and platelet aggregation inhibition properties.[3] N-alkylation of the pyridazinone ring is a critical synthetic transformation that allows for the modulation of these biological activities and the exploration of structure-activity relationships (SAR). The introduction of various alkyl groups at the N-2 position can significantly impact the compound's lipophilicity, metabolic stability, and interaction with biological targets.

This comprehensive guide provides detailed protocols and technical insights into various methodologies for the N-alkylation of 4-phenyl-3(2H)-pyridazinone. The presented protocols are designed to be robust and reproducible, catering to the needs of researchers and scientists in both academic and industrial drug discovery settings. We will delve into classical alkylation techniques, modern advancements such as phase-transfer catalysis and microwave-assisted synthesis, and the strategic application of the Mitsunobu reaction.

Core Chemistry: Understanding the N-Alkylation of 4-Phenyl-3(2H)-pyridazinone

The N-alkylation of 4-phenyl-3(2H)-pyridazinone proceeds via the nucleophilic attack of the deprotonated pyridazinone nitrogen on an electrophilic alkylating agent. The pyridazinone nitrogen is acidic and can be deprotonated by a suitable base to form a nucleophilic anion. This anion then displaces a leaving group from the alkylating agent in an SN2 reaction.

The choice of base, solvent, and alkylating agent, as well as the reaction conditions, are crucial for achieving high yields and selectivity. Common challenges include competing O-alkylation, although for pyridazinones, N-alkylation is generally favored.

Caption: General workflow for the N-alkylation of 4-phenyl-3(2H)-pyridazinone.

Protocol 1: Classical N-Alkylation with Alkyl Halides

This method represents a fundamental and widely used approach for N-alkylation. It involves the use of a suitable base to deprotonate the pyridazinone, followed by reaction with an alkyl halide.

Rationale: The choice of a moderately strong base like potassium carbonate (K₂CO₃) and a polar aprotic solvent such as dimethylformamide (DMF) facilitates the reaction by ensuring the pyridazinone is sufficiently nucleophilic while effectively solvating the ions involved.

Detailed Protocol:

• Reagent Preparation:

  • To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 4-phenyl-3(2H)-pyridazinone (1.0 eq).

  • Add anhydrous potassium carbonate (K₂CO₃) (1.5 - 2.0 eq).

  • Add a suitable volume of anhydrous dimethylformamide (DMF) to achieve a concentration of 0.1-0.5 M.

• Reaction Setup:

  • Stir the mixture at room temperature for 30 minutes to ensure deprotonation of the pyridazinone.

  • Add the alkyl halide (e.g., ethyl chloroacetate, benzyl bromide) (1.1 - 1.5 eq) dropwise to the stirred suspension.

• Reaction Monitoring:

  • Heat the reaction mixture to a temperature between 60-80 °C.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into ice-water and stir until a precipitate forms.

  • Collect the solid product by vacuum filtration and wash with cold water.

  • Dry the crude product under vacuum.

  • Recrystallize the product from a suitable solvent system (e.g., ethanol/water) to obtain the pure N-alkylated 4-phenyl-3(2H)-pyridazinone.

Data Summary Table:

Alkylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Ethyl Chloroacetate	K₂CO₃	DMF	70	4-6	85-95
Benzyl Bromide	K₂CO₃	DMF	60	2-4	90-98
Methyl Iodide	K₂CO₃	DMF	RT	12-16	80-90

Protocol 2: Phase-Transfer Catalysis (PTC) for Efficient and Green N-Alkylation

Phase-transfer catalysis (PTC) is an environmentally friendly and highly efficient method for N-alkylation.[4][5] It facilitates the reaction between reactants in immiscible phases (e.g., a solid base and an organic solution of the substrate) by using a catalyst that transfers one of the reactants across the phase boundary.[6]

Rationale: Quaternary ammonium salts, such as tetrabutylammonium bromide (TBAB), are common phase-transfer catalysts. The quaternary ammonium cation pairs with the deprotonated pyridazinone anion, transporting it into the organic phase where it can react with the alkylating agent. This method often allows for the use of milder bases and lower reaction temperatures.[4][7]

Caption: Mechanism of Phase-Transfer Catalyzed N-Alkylation.

Detailed Protocol:

• Reagent Preparation:

  • In a round-bottom flask, combine 4-phenyl-3(2H)-pyridazinone (1.0 eq), the alkyl halide (1.2 eq), and tetrabutylammonium bromide (TBAB) (0.05 - 0.1 eq) in a suitable organic solvent (e.g., toluene, dichloromethane).

  • Prepare a separate aqueous solution of a base (e.g., 50% NaOH or K₂CO₃).

• Reaction Setup:

  • Add the aqueous base to the organic mixture.

  • Stir the biphasic mixture vigorously at room temperature or with gentle heating (40-50 °C). Vigorous stirring is crucial to maximize the interfacial area.

• Reaction Monitoring:

  • Monitor the reaction by TLC. PTC reactions are often significantly faster than their conventional counterparts.

• Work-up and Purification:

  • Once the reaction is complete, separate the organic and aqueous layers.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) and filter.

  • Concentrate the solvent under reduced pressure.

  • Purify the residue by column chromatography or recrystallization.

Data Summary Table:

Alkylating Agent	Base (aqueous)	Catalyst	Solvent	Temperature (°C)	Yield (%)
n-Butyl Bromide	50% NaOH	TBAB (5 mol%)	Toluene	50	>95
Allyl Chloride	K₂CO₃	TBAB (10 mol%)	DCM	RT	>90
Propargyl Bromide	50% KOH	TBAB (5 mol%)	Toluene	RT	>95

Protocol 3: Microwave-Assisted N-Alkylation for Rapid Synthesis

Microwave-assisted organic synthesis has emerged as a powerful tool to accelerate chemical reactions.[8][9] The use of microwave irradiation can dramatically reduce reaction times, often from hours to minutes, and can also lead to higher yields and purer products.[10][11]

Rationale: Microwave energy directly heats the reaction mixture through dielectric heating, leading to a rapid and uniform temperature increase.[8] This can overcome activation energy barriers more efficiently than conventional heating methods.

Detailed Protocol:

• Reagent Preparation:

  • In a dedicated microwave reaction vessel, combine 4-phenyl-3(2H)-pyridazinone (1.0 eq), the alkylating agent (1.5 eq), and a base (e.g., K₂CO₃, 2.0 eq).

  • Add a minimal amount of a high-boiling point, polar solvent such as DMF or N-methyl-2-pyrrolidone (NMP). Solvent-free conditions can also be explored.

• Reaction Setup:

  • Seal the reaction vessel and place it in the microwave reactor.

  • Set the desired temperature (e.g., 120-150 °C) and reaction time (e.g., 5-20 minutes). The power should be adjusted to maintain the target temperature.

• Work-up and Purification:

  • After the reaction is complete, cool the vessel to room temperature.

  • Follow the work-up and purification procedure outlined in Protocol 1.

Data Summary Table:

Alkylating Agent	Base	Solvent	Temperature (°C)	Time (min)	Yield (%)
Ethyl Bromoacetate	K₂CO₃	DMF	120	10	>90
1-Bromobutane	Cs₂CO₃	NMP	150	15	>85
2-Chloro-N,N-dimethylethanamine	K₂CO₃	DMF	140	20	>80

Protocol 4: N-Alkylation via the Mitsunobu Reaction

The Mitsunobu reaction is a versatile method for the N-alkylation of acidic NH-containing heterocycles using an alcohol as the alkylating agent.[12][13] This reaction proceeds under mild, neutral conditions and is known for its stereospecificity (inversion of configuration at the alcohol's stereocenter).[13]

Rationale: The reaction involves the activation of the alcohol by a combination of a phosphine (e.g., triphenylphosphine, PPh₃) and an azodicarboxylate (e.g., diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD).[13] The deprotonated pyridazinone then acts as the nucleophile. This method is particularly useful for introducing complex or sensitive alkyl groups that might not be stable under the conditions of classical alkylation.

Caption: Simplified mechanism of the Mitsunobu reaction for N-alkylation.

Detailed Protocol:

• Reagent Preparation:

  • Dissolve 4-phenyl-3(2H)-pyridazinone (1.0 eq), the alcohol (1.2 eq), and triphenylphosphine (PPh₃) (1.5 eq) in an anhydrous aprotic solvent such as tetrahydrofuran (THF) or dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

• Reaction Setup:

  • Slowly add the azodicarboxylate (DEAD or DIAD) (1.5 eq) dropwise to the cooled, stirred solution. The characteristic red-orange color of the azodicarboxylate may dissipate as the reaction proceeds.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours.

• Reaction Monitoring:

  • Monitor the reaction by TLC.

• Work-up and Purification:

  • Remove the solvent under reduced pressure.

  • The crude product will contain triphenylphosphine oxide and the reduced hydrazide byproduct, which can often be challenging to remove.

  • Purify the residue by column chromatography on silica gel to separate the desired N-alkylated product from the byproducts.

Data Summary Table:

Alcohol	Reagents	Solvent	Temperature (°C)	Yield (%)
Ethanol	PPh₃, DEAD	THF	0 to RT	70-85
Isopropanol	PPh₃, DIAD	THF	0 to RT	65-80
Cyclohexanol	PPh₃, DEAD	DCM	0 to RT	70-80

Conclusion

The N-alkylation of 4-phenyl-3(2H)-pyridazinone is a fundamental transformation in the synthesis of novel pyridazinone-based compounds for drug discovery. This guide has provided detailed, field-proven protocols for several key methodologies: classical alkylation, phase-transfer catalysis, microwave-assisted synthesis, and the Mitsunobu reaction. The choice of method will depend on the specific alkyl group to be introduced, the desired scale of the reaction, and considerations of efficiency and environmental impact. By understanding the rationale behind each protocol, researchers can effectively troubleshoot and adapt these methods to their specific synthetic needs.

References

• PTC Organics, Inc. Two Consecutive PTC N-Alkylations. Available from: [Link]

• Geronikaki, A. et al. N-Alkylation of Some Imidazopyridines. FABAD Journal of Pharmaceutical Sciences.
• Permana, A. T. et al. Synthesis of Pyridazinone Derivatives Substituted with Methoxy with Phenyl Hydrazine and In Silico Test of Anticancer Activity. Rasayan Journal of Chemistry.

• Monash University. Microwave-Assisted Synthesis of Bioactive Pyridine-Functionalized N-Alkyl-Substituted (Benz)Imidazolium Salts. 2022. Available from: [Link]

• MDPI. Synthesis and Characterization of Novel 2-Alkyl-1,3,4-Oxadiazoles Containing a Phenylazo Group. Available from: [Link]

• Hafez, H. N. et al. Exploring Potential, Synthetic Methods and General Chemistry of Pyridazine and Pyridazinone: A Brief Introduction. Journal of Pharmaceutical and Allied Sciences.

• ScienceDirect. Synthesis and chemistry of pyridazin-3(2H)-ones. Available from: [Link]

• ResearchGate. (PDF) Synthesis of New 4,5-3(2H)pyridazinone Derivatives and Their Cardiotonic, Hypotensive, and Platelet Aggregation Inhibition Activities. 2007. Available from: [Link]

• PubMed Central. Design, synthesis and characterization of novel pyridazin-3-one derivatives: in vitro vasorelaxant activity and in silico insights into eNOS modulation. 2022. Available from: [Link]

• SciSpace. Pyridazin-3(2H)-ones: Synthesis, reactivity, applications in pharmacology and agriculture. 2014. Available from: [Link]

• ResearchGate. A comparison of N- versus O-alkylation of substituted 2-pyridones under Mitsunobu conditions. 2013. Available from: [Link]

• MDPI. Microwave-Assisted One Pot Three-Component Synthesis of Novel Bioactive Thiazolyl-Pyridazinediones as Potential Antimicrobial Agents against Antibiotic-Resistant Bacteria. 2021. Available from: [Link]

• ResearchGate. Synthesis of N-Alkylpyrazoles by Phase Transfer Catalysis Without Solvent. 2014. Available from: [Link]

• ResearchGate. Microwave Assisted Rapid Preparation of N-Alkyl-2-pyridones under Neutral Conditions by Hilbert-Johnson Reaction. 2010. Available from: [Link]

• Semantic Scholar. N- vs. O-alkylation in the mitsunobu reaction of 2-pyridone. 1994. Available from: [Link]

• International Journal of Pharmacy and Pharmaceutical Sciences.

• INDO GLOBAL JOURNAL OF PHARMACEUTICAL SCIENCES. A Review on Synthetic Protocols of Pyridazine and Pyridazone Analogues. 2015. Available from: [Link]

• Beilstein Archives. Late-stage N-functionalization of diazo NH-heterocycles via alkylation by Mitsunobu reaction or with alkyl halides. Available from: [Link]

• ACS GCI Pharmaceutical Roundtable. Phase Transfer Catalysis. Available from: [Link]

• Semantic Scholar. Microwave Assisted Rapid Preparation of N‐Alkyl‐2‐pyridones under Neutral Conditions by Hilbert—Johnson Reaction. 2010. Available from: [Link]

• Journal of the Chemical Society, Perkin Transactions 1. N- and O-Alkylation of isoquinolin-1-ones in the Mitsunobu reaction: development of potential drug delivery systems. 2002. Available from: [Link]

• NIH National Center for Biotechnology Information. Phase-Transfer-Catalyzed Alkylation of Hydantoins. 2022. Available from: [Link]

• NIH National Center for Biotechnology Information. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. 2022. Available from: [Link]

• Macmillan Group, Princeton University. Phase-Transfer Catalysis (PTC). 2008. Available from: [Link]

Sources

• 1. Design, synthesis and characterization of novel pyridazin-3-one derivatives: in vitro vasorelaxant activity and in silico insights into eNOS modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. iglobaljournal.com [iglobaljournal.com]
• 3. researchgate.net [researchgate.net]
• 4. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 5. Phase-Transfer-Catalyzed Alkylation of Hydantoins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. macmillan.princeton.edu [macmillan.princeton.edu]
• 7. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 8. research.monash.edu [research.monash.edu]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. asianpubs.org [asianpubs.org]
• 12. beilstein-archives.org [beilstein-archives.org]
• 13. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Friedel-Crafts Acylation Methods for Pyridazinone Precursors

[1]

-keto acids ( -aroylpropionic acids) via Friedel-Crafts Acylation Audience: Medicinal Chemists, Process Development Scientists

Executive Summary & Strategic Importance

Pyridazinones are a privileged scaffold in medicinal chemistry, serving as the core pharmacophore in cardiotonic agents (e.g., Levosimendan), phosphodiesterase (PDE) inhibitors, and anti-inflammatory drugs. The critical rate-determining step in their synthesis is often the formation of the

-keto acid precursor ( -aroylpropionic acid).

This Application Note details the Friedel-Crafts succinoylation of aromatic substrates. Unlike standard acylations using acid chlorides, the use of succinic anhydride requires specific stoichiometric modifications and workup protocols to manage the bifunctional nature of the reagent. This guide provides a robust "Gold Standard" protocol using aluminum chloride and a "Modern Green" alternative using ionic liquids, ensuring reproducibility and scalability.

Mechanistic Insight: The Succinoylation Pathway

The reaction involves the electrophilic aromatic substitution of an arene with succinic anhydride. Understanding the activation energy landscape is vital for process control.

The Stoichiometry Trap

A common failure mode in this synthesis is under-dosing the Lewis acid. Unlike catalytic alkylations, acylation with succinic anhydride requires at least 2.2 to 3.0 equivalents of

.

• Eq 1: Complexes with the anhydride carbonyls to facilitate ring opening.

• Eq 2: Complexes with the resulting product's ketone carbonyl (stable adduct).

• Excess: Drives the equilibrium and compensates for moisture.

Mechanism Diagram

The following diagram illustrates the stepwise activation and the critical "Sigma Complex" intermediate.

Caption: Stepwise activation of succinic anhydride. Note the stable Aluminum-Product Adduct requiring hydrolytic cleavage.

Methodology 1: The "Gold Standard" Protocol ( )

This protocol is optimized for substituted benzenes (e.g., anisole, acetanilide, toluene) to yield 4-aryl-4-oxobutanoic acids.

Reagents & Equipment

• Substrate: Aromatic compound (1.0 equiv).[1][2]

• Acylating Agent: Succinic anhydride (1.1 - 1.2 equiv).

• Catalyst: Anhydrous Aluminum Chloride (

  ) (2.5 - 3.0 equiv).

• Solvent: Dichloromethane (DCM) for mild conditions; Nitrobenzene for deactivated substrates.

• Equipment: 3-neck flask, addition funnel, inert gas (Argon/Nitrogen) line, HCl gas trap.

Step-by-Step Procedure

Step 1: Catalyst Activation (Perrier Modification)

• Flame-dry the glassware and purge with Argon.

• Suspend Succinic Anhydride (1.2 equiv) in dry DCM (5 mL/g substrate).

• Cool to 0°C.

• Add

  (2.5 equiv) portion-wise over 20 minutes. Caution: Exothermic.

• Stir at 0°C for 30 mins until the solution homogenizes (formation of the acylium complex).

Step 2: Substrate Addition

• Dissolve the Aromatic Substrate (1.0 equiv) in a minimal amount of dry DCM.

• Add this solution dropwise to the activated catalyst mixture at 0°C.

• Reasoning: Adding substrate to the pre-formed complex minimizes polymerization and controls the exotherm.

Step 3: Reaction & Maturation

• Allow the mixture to warm to room temperature (RT).

• Stir for 4–12 hours. Monitor by TLC or HPLC.

• Endpoint: Disappearance of the aromatic substrate.

Step 4: Hydrolytic Quench (Critical)

• Pour the reaction mixture slowly into a beaker containing Crushed Ice + Conc. HCl (10:1 ratio).

• Stir vigorously for 1 hour. The aluminum complex must be fully broken; the organic layer will separate, or a solid precipitate will form.

Step 5: Purification (The Base-Extraction Trick) This step ensures high purity by separating the acidic product from non-acidic byproducts (unreacted hydrocarbons).

• Extract the organic layer with 10% Sodium Carbonate (

  ) solution (3x).

• Discard the organic layer (contains unreacted neutral aromatics).

• Take the aqueous alkaline layer (contains the product as a carboxylate salt) and wash with fresh DCM to remove entrained impurities.

• Acidify the aqueous layer carefully with Conc. HCl to pH ~2.

• The pure

  -aroylpropionic acid will precipitate. Filter, wash with cold water, and dry.

Methodology 2: Green Chemistry Alternative (Ionic Liquids)

For labs prioritizing Green Chemistry or avoiding toxic solvents like nitrobenzene.

Concept

Using Deep Eutectic Solvents (DES) or Ionic Liquids (e.g., [CholineCl][

]) acts as both solvent and Lewis acid catalyst, allowing for easier workup and catalyst recycling.

Protocol Summary

• Preparation: Mix Choline Chloride and

  (1:2 molar ratio) and heat to 100°C until a clear liquid forms.

• Reaction: Add Aromatic Substrate (1.0 equiv) and Succinic Anhydride (1.1 equiv) directly to the ionic liquid.

• Conditions: Heat to 80-100°C for 2-4 hours.

• Workup: Add water to the mixture. The product precipitates or forms an organic layer while the ionic liquid dissolves in water (or can be recycled).

• Advantage: Eliminates chlorinated solvents and reduces

  waste.

Data & Troubleshooting

Solvent Selection Guide

Solvent	Boiling Point	Toxicity	Application Best For...
Dichloromethane (DCM)	40°C	Moderate	Activated rings (Anisole, Toluene). Standard use.
1,2-Dichloroethane (DCE)	84°C	High	Substrates requiring reflux temperatures.
Nitrobenzene	210°C	High	Deactivated rings or poor solubility substrates.
Ionic Liquid	>200°C	Low	Green chemistry; acid-sensitive substrates.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete complex hydrolysis	Increase stirring time during HCl/Ice quench; ensure pH < 2.
Polymerization	Highly activated substrate	Reverse addition: Add substrate to the catalyst complex slowly at -10°C.
Positional Isomers	Ortho/Para competition	Succinoylation is sterically demanding; Para usually dominates (>90%). Recrystallize from Ethanol/Water.
No Reaction	Deactivated ring (e.g., -NO2)	Friedel-Crafts fails on strongly deactivated rings. Consider alternative lithiation routes.

Synthesis Workflow Visualization

The following diagram maps the complete lifecycle from raw materials to the Pyridazinone precursor.

Caption: Operational workflow for the synthesis of Pyridazinone precursors.

References

• Standard Protocol (Benzene): Somerville, L. F.; Allen, C. F. H.[1] "

  -Benzoylpropionic Acid". Organic Syntheses, Coll.[1][3][4] Vol. 2, p. 81 (1943).

• Standard Protocol (Solid/Complex Substr

  -(3-Acenaphthoyl)propionic Acid". Organic Syntheses, Coll.[1][3][4] Vol. 3, p. 6 (1955).

• Green Chemistry (Ionic Liquids): Royal Society of Chemistry, "Applications of Friedel–Crafts reactions in total synthesis of natural products," RSC Advances, 2015.

• Pyridazinone Context: Viswanathan, et al. "Synthesis and cardiotonic activity of some 6-aryl-4,5-dihydropyridazin-3(2H)-ones."[5] Indian Journal of Chemistry, Section B.

• Mechanism & Review: Olah, G. A. "Friedel-Crafts and Related Reactions."[5][3][6][7][8][9][10] Wiley-Interscience. (Classic Reference).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Microwave Induced Synthesis Of β Benzoyl Propionic Acid And Their [quickcompany.in]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Synthesis and evaluation of 2-substituted-6-phenyl-4,5-dihydropyridazin-3(2H)-ones as potent inodilators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. Friedel-Crafts Acylation [organic-chemistry.org]
• 8. Friedel-Crafts Acylation [organic-chemistry.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Functionalization of C-5 and C-6 Positions in Pyridazinones

Introduction: The Pyridazinone Core - A Privileged Scaffold in Medicinal Chemistry

The pyridazinone moiety, a six-membered heterocycle containing two adjacent nitrogen atoms, has emerged as a significant pharmacophore in modern drug discovery.[1][2] Its unique electronic properties and ability to engage in various biological interactions have led to the development of therapeutic agents across a wide spectrum of diseases. Pyridazinone derivatives have demonstrated remarkable efficacy as anti-inflammatory, anti-cancer, antimicrobial, cardiovascular, and central nervous system agents.[1][2][3][4] The therapeutic potential of this scaffold is intrinsically linked to the nature and position of its substituents. Specifically, modifications at the C-5 and C-6 positions of the pyridazinone ring play a crucial role in modulating the pharmacological activity and pharmacokinetic properties of these molecules.[5][6]

This guide provides a comprehensive overview of advanced synthetic strategies for the selective functionalization of the C-5 and C-6 positions of pyridazinones. We will delve into the mechanistic underpinnings of these transformations, offering detailed, field-proven protocols for their implementation in a research setting. The focus will be on providing not just a set of instructions, but a deeper understanding of the chemical principles that govern these reactions, empowering researchers to adapt and innovate in their own drug discovery programs.

The Challenge of Regioselective Functionalization

The pyridazinone ring system presents a unique set of challenges and opportunities for synthetic chemists. The presence of two nitrogen atoms significantly influences the electron density distribution within the ring, making certain positions more susceptible to either nucleophilic or electrophilic attack. Furthermore, the lactam functionality introduces additional complexity. Achieving regioselective functionalization, particularly at the C-5 and C-6 positions, requires a nuanced understanding of the substrate's electronic and steric properties, as well as the careful selection of reagents and reaction conditions.

Historically, the synthesis of substituted pyridazinones often relied on the cyclization of pre-functionalized precursors, such as γ-keto acids with hydrazine derivatives.[7] While effective, this approach can be lengthy and may not be suitable for late-stage diversification of complex molecules. Modern synthetic methods, such as transition-metal-catalyzed cross-coupling and direct C-H functionalization, have revolutionized the approach to modifying the pyridazinone core, offering more direct and efficient routes to novel analogues.[8]

Strategic Approaches to C-5 and C-6 Functionalization

This section will detail key synthetic methodologies for the targeted modification of the C-5 and C-6 positions of pyridazinones. For each method, the underlying principles will be discussed, followed by a detailed experimental protocol.

Palladium-Catalyzed Cross-Coupling Reactions: A Workhorse for C-C and C-Heteroatom Bond Formation

Palladium-catalyzed cross-coupling reactions are indispensable tools for the construction of carbon-carbon and carbon-heteroatom bonds in modern organic synthesis.[9][10] These reactions typically involve the coupling of an organometallic reagent with an organic halide or triflate in the presence of a palladium catalyst. For the functionalization of pyridazinones, this approach is particularly powerful when a halogen atom is present at the C-5 or C-6 position.

The Suzuki-Miyaura coupling, which utilizes an organoboron reagent, is one of the most widely used cross-coupling reactions due to the stability and low toxicity of the boron reagents. This method has been successfully applied to the arylation of the C-6 position of pyridazinones.[11][12]

Causality Behind Experimental Choices:

• Palladium Catalyst: The choice of palladium catalyst and ligand is critical for reaction efficiency. Catalysts like Pd(PPh₃)₄ or combinations of a palladium source (e.g., Pd(OAc)₂) with a phosphine ligand (e.g., SPhos) are commonly used. The ligand stabilizes the palladium center and facilitates the elementary steps of the catalytic cycle (oxidative addition, transmetalation, and reductive elimination).

• Base: A base is required to activate the organoboron species, forming a more nucleophilic borate complex that facilitates transmetalation. Inorganic bases such as K₂CO₃, Cs₂CO₃, or K₃PO₄ are frequently employed.

• Solvent: A mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water is often used to dissolve both the organic and inorganic reagents.

• Microwave Irradiation: Microwave heating can significantly accelerate the reaction rate, often leading to higher yields and shorter reaction times compared to conventional heating.[11]

Experimental Workflow for Suzuki-Miyaura Coupling:

Caption: Workflow for Suzuki-Miyaura C-6 arylation of a pyridazinone.

Protocol 1: Microwave-Assisted Suzuki-Miyaura C-6 Arylation of a 6-Chloropyridazinone

• Reagents and Materials:

  • 6-Chloro-5-(dialkylamino)pyridazin-3(2H)-one (1.0 equiv)

  • Arylboronic acid (3.0 equiv)[11]

  • Pd-SPhos catalyst (5 mol %)[11] or a suitable alternative palladium catalyst

  • Potassium carbonate (K₂CO₃) (3.0 equiv)

  • 1,4-Dioxane

  • Water

  • Microwave reaction vial

  • Magnetic stir bar

• Procedure:

  • To a microwave reaction vial equipped with a magnetic stir bar, add the 6-chloropyridazinone (1.0 equiv), arylboronic acid (3.0 equiv), Pd-SPhos catalyst (5 mol %), and potassium carbonate (3.0 equiv).

  • Add a 4:1 mixture of dioxane and water to the vial to achieve a suitable concentration (e.g., 0.1 M).

  • Seal the vial and place it in the microwave reactor.

  • Irradiate the reaction mixture at 135-140 °C for 30 minutes.[11]

  • After the reaction is complete, allow the vial to cool to room temperature.

  • Dilute the reaction mixture with water and extract with an appropriate organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired 6-arylpyridazinone.

• Self-Validation:

  • Monitor the reaction progress by TLC or LC-MS to ensure consumption of the starting material.

  • Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Table 1: Representative Data for Suzuki-Miyaura C-6 Arylation

Entry	Arylboronic Acid	Catalyst	Yield (%)	Reference
1	Phenylboronic acid	Pd-SPhos	85	[11]
2	4-Methoxyphenylboronic acid	Pd-SPhos	90	[11]
3	3,4-Dimethoxyphenylboronic acid	Pd(PPh₃)₄	78	[12]
4	3,4,5-Trimethoxyphenylboronic acid	Pd(PPh₃)₄	82	[12]

Direct C-H Functionalization: A Modern Approach to Pyridazinone Diversification

Direct C-H functionalization has emerged as a powerful and atom-economical strategy for the synthesis of complex molecules.[13] This approach avoids the need for pre-functionalization (e.g., halogenation) of the substrate, thereby shortening synthetic sequences. For pyridazinones, the lactam nitrogen or other strategically placed functional groups can act as directing groups to achieve regioselective C-H activation.

Recent studies have demonstrated that the pyridazinone moiety itself can serve as an internal directing group for ortho-selective C-H functionalization of an N-aryl substituent. While this does not directly functionalize the pyridazinone C-5 or C-6 positions, it is a key strategy for diversifying the overall molecular scaffold.[8] However, the principles of directed C-H activation can be extended to target the pyridazinone core itself, given the appropriate catalyst and directing group design.

Conceptual Reaction Scheme for Directed C-H Functionalization:

Caption: Conceptual workflow for directed C-H functionalization.

Protocol 2: Rh(III)-Catalyzed C-H Activation/Annulation with Allenes

This protocol describes a rhodium-catalyzed reaction for the synthesis of indazole derivatives from pyridazinones and allenes, which involves C-H activation.[14]

• Reagents and Materials:

  • Pyridazinone derivative (1.0 equiv)

  • Allene (2.0 equiv)

  • [RhCp*Cl₂]₂ (2.5 mol %)

  • AgSbF₆ (10 mol %)

  • PivOH (20 mol %)

  • DCE (1,2-dichloroethane)

  • Schlenk tube

  • Magnetic stir bar

• Procedure:

  • To a Schlenk tube, add the pyridazinone derivative (1.0 equiv), [RhCp*Cl₂]₂ (2.5 mol %), AgSbF₆ (10 mol %), and PivOH (20 mol %).

  • Evacuate and backfill the tube with an inert atmosphere (e.g., argon).

  • Add DCE as the solvent, followed by the allene (2.0 equiv).

  • Seal the tube and heat the reaction mixture at a specified temperature (e.g., 80 °C) for a designated time (e.g., 12 h).

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Filter the reaction mixture through a pad of Celite, washing with an appropriate solvent.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

• Self-Validation:

  • The formation of the annulated product can be confirmed by comprehensive spectroscopic analysis (NMR, MS).

  • The regioselectivity of the C-H activation should be unambiguously determined, for example, by NOE experiments.

Cycloaddition Reactions: Building Complexity around the Pyridazinone Core

Cycloaddition reactions provide a powerful means of constructing cyclic systems with high stereochemical and regiochemical control. For pyridazinones, these reactions can be used to either form the core ring structure or to add new rings, thereby functionalizing the C-5 and C-6 positions in the process.

Tetrazines can react with electron-rich dienophiles in an IEDDA reaction to form dihydropyridazines, which then undergo aromatization via nitrogen extrusion to yield pyridazines. By choosing an appropriately substituted tetrazine and dienophile, this method can be used to synthesize pyridazines with specific substitution patterns at the C-5 and C-6 positions.[15]

Protocol 3: Synthesis of Trisubstituted Pyridazines via IEDDA

• Reagents and Materials:

  • 3,6-Disubstituted-1,2,4,5-tetrazine (1.0 equiv)

  • Alkynyl sulfide (1.1 equiv)

  • Toluene or other suitable high-boiling solvent

  • Round-bottom flask with reflux condenser

  • Magnetic stir bar

• Procedure:

  • In a round-bottom flask, dissolve the tetrazine (1.0 equiv) in toluene.

  • Add the alkynyl sulfide (1.1 equiv) to the solution.

  • Heat the reaction mixture to reflux and monitor the reaction progress by TLC, observing the disappearance of the characteristic pink/red color of the tetrazine.

  • Continue heating until the starting material is consumed.

  • Cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the desired trisubstituted pyridazine.

• Self-Validation:

  • The regiochemistry of the cycloaddition should be confirmed by spectroscopic methods, particularly ¹H and ¹³C NMR.

  • The successful extrusion of nitrogen can be confirmed by the mass spectrum of the product.

Pyridazinium ylides can act as 1,3-dipoles in [3+2] cycloaddition reactions with dipolarophiles such as alkynes.[16] This reaction leads to the formation of fused pyrrolo[1,2-b]pyridazine systems, where the original C-5 and C-6 positions of the pyridazinone are now part of a bicyclic system with new functionality.[17]

Protocol 4: [3+2] Cycloaddition of a Pyridazinium Ylide with an Alkyne

• Reagents and Materials:

  • Pyridazinium salt precursor (1.0 equiv)

  • Triethylamine (TEA) or other suitable base (1.1 equiv)

  • Alkyne dipolarophile (e.g., dimethyl acetylenedicarboxylate - DMAD) (1.2 equiv)

  • Anhydrous solvent (e.g., acetonitrile)

  • Round-bottom flask

  • Magnetic stir bar

• Procedure:

  • Dissolve the pyridazinium salt (1.0 equiv) in anhydrous acetonitrile in a round-bottom flask under an inert atmosphere.

  • Add the alkyne dipolarophile (1.2 equiv) to the solution.

  • Add triethylamine (1.1 equiv) dropwise to the mixture to generate the pyridazinium ylide in situ.

  • Stir the reaction at room temperature or with gentle heating, monitoring its progress by TLC.

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel to isolate the pyrrolo[1,2-b]pyridazine product.

• Self-Validation:

  • The regioselectivity of the cycloaddition is a critical aspect to verify, typically through 2D NMR experiments (NOESY, HMBC).

  • The structure of the fused heterocyclic system should be confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.

Conclusion and Future Outlook

The functionalization of the C-5 and C-6 positions in pyridazinones is a vibrant and evolving area of synthetic chemistry, driven by the significant therapeutic potential of this heterocyclic scaffold.[18][19] The methodologies outlined in this guide, from the well-established palladium-catalyzed cross-coupling reactions to the more contemporary C-H activation and cycloaddition strategies, provide a robust toolkit for researchers in drug discovery. The choice of a specific method will depend on the desired target molecule, the availability of starting materials, and the need for late-stage diversification. As our understanding of reaction mechanisms deepens and new catalytic systems are developed, we can anticipate the emergence of even more efficient, selective, and sustainable methods for the modification of the pyridazinone core, further unlocking its potential in the development of novel medicines.

References

• Various Chemical and Biological Activities of Pyridazinone Derivatives. Scholars Research Library. [Link]

• Pyridazine and Pyridazinone in Medicinal Chemistry: Synthesis and Antiinflammatory Pathways Targeting TxA2, TNF-α, and IL-6. PubMed. [Link]

• Synthesis of Different Substituted Pyridazinone Derivatives and Their Anticonvulsant Activity. ResearchGate. [Link]

• Functionalization of Pyridines at the C4 Position via Metalation and Capture. PMC - NIH. [Link]

• Pyridazinone: Current Progress in Synthesis of its Derivatives and Biological Activity. Bentham Science. [Link]

• Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold. SAR Publication. [Link]

• The therapeutic journey of pyridazinone. PubMed. [Link]

• Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers. [Link]

• Synthesis of Some New Pyridazine Derivatives for Anti-HAV Evaluation. PMC. [Link]

• Synthesis of pyridazines. Organic Chemistry Portal. [Link]

• Synthesis and chemistry of pyridazin-3(2H)-ones. ScienceDirect. [Link]

• Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. MDPI. [Link]

• An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer. NIH. [Link]

• Therapeutic Potential of Tricyclic Pyridazinone-Based Molecules: An Overview. PMC. [Link]

• Synthesis and Functionalization of Imidazo[1,2‐b]Pyridazine by Means of Metal‐Catalyzed Cross‐Coupling Reactions. ResearchGate. [Link]

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. ACS Publications. [Link]

• Exploring Three Avenues: Chemo- and Regioselective Transformations of 1,2,4-Triketone Analogs into Pyrazoles and Pyridazinones. MDPI. [Link]

• Pyridazinone: Current Progress in Synthesis of its Derivatives and Biological Activity. [Link]

• Synthesis of new 4,5-3(2H)pyridazinone derivatives and their cardiotonic, hypotensive, and platelet aggregation inhibition activities. PubMed. [Link]

• Cycloadditions of 1,2,3-Triazines Bearing C5-Electron Donating Substituents: Robust Pyrimidine Synthesis. PMC - NIH. [Link]

• Recent Strategies in Transition-Metal-Catalyzed Sequential C–H Activation/Annulation for One-Step Construction of Functionalized Indazole Derivatives. MDPI. [Link]

• Recent Developments in Transition-Metal-Free Functionalization and Derivatization Reactions of Pyridines. ResearchGate. [Link]

• Synthesis, Molecular Modeling of Novel Substituted Pyridazinones and their Vasorelaxant Activities. PubMed. [Link]

• Palladium-Catalysed Cross-Coupling Reactions on Pyridazine Moieties. ResearchGate. [Link]

• [3 + n] Cycloaddition Reactions: A Milestone Approach for Elaborating Pyridazine of Potential Interest in Medicinal Chemistry and Optoelectronics. MDPI. [Link]

• Studies on new substituted pyridazinones: synthesis and biological evaluation. SciELO. [Link]

• Regioselective pyridazine synthesis from tetrazines and alkynyl sulfides. RSC Publishing. [Link]

• Facile Synthesis of 6-aryl 5-N-substituted Pyridazinones: Microwave-Assisted Suzuki-Miyaura Cross Coupling of 6-chloropyridazinones. PubMed. [Link]

• Late-stage diversification of biologically active pyridazinones via a direct C–H functionalization strategy. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Palladium-catalyzed cross-coupling reactions in c6 modifications of purine nucleosides. Wiley Online Library. [Link]

• Studies on cardiotonic agents. VI. Synthesis of novel 4,5-dihydro-3(2H)-pyridazinone derivatives carrying some benzoheterocycles at the 6-position. PubMed. [Link]

• Studies on new substituted pyridazinones: synthesis and biological evaluation. Brazilian Journal of Pharmaceutical Sciences. [Link]

• Synthesis, Characterization and Cytotoxic Evaluation of New Pyrrolo[1,2-b]pyridazines Obtained via Mesoionic Oxazolo-Pyridazinones. NIH. [Link]

• Palladium‐Catalyzed Cross‐Coupling Reactions on Pyridazine Moieties. ResearchGate. [Link]

• Recent Progress in the Chemistry of Pyridazinones for Functional Group Transformations. Thieme. [Link]

Sources

• 1. Pyridazinone: Current Progress in Synthesis of its Derivatives and Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benthamdirect.com [benthamdirect.com]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. The therapeutic journey of pyridazinone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sarpublication.com [sarpublication.com]
• 6. Studies on cardiotonic agents. VI. Synthesis of novel 4,5-dihydro-3(2H)-pyridazinone derivatives carrying some benzoheterocycles at the 6-position - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Redirecting [linkinghub.elsevier.com]
• 8. Late-stage diversification of biologically active pyridazinones via a direct C–H functionalization strategy - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Facile synthesis of 6-aryl 5-N-substituted pyridazinones: microwave-assisted Suzuki-Miyaura cross coupling of 6-chloropyridazinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. Regioselective pyridazine synthesis from tetrazines and alkynyl sulfides - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 16. [3 + n] Cycloaddition Reactions: A Milestone Approach for Elaborating Pyridazine of Potential Interest in Medicinal Chemistry and Optoelectronics | MDPI [mdpi.com]
• 17. Synthesis, Characterization and Cytotoxic Evaluation of New Pyrrolo[1,2-b]pyridazines Obtained via Mesoionic Oxazolo-Pyridazinones - PMC [pmc.ncbi.nlm.nih.gov]
• 18. An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Therapeutic Potential of Tricyclic Pyridazinone-Based Molecules: An Overview - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Strategic In Vitro Screening of Pyridazinone Scaffolds for Antimicrobial Efficacy

Introduction: The Pyridazinone Imperative

The pyridazinone ring [3(2H)-pyridazinone] is recognized in medicinal chemistry as a "privileged structure"—a scaffold capable of providing ligands for diverse biological targets. In the context of antimicrobial resistance (AMR), pyridazinone derivatives have surged in importance due to their ability to inhibit essential bacterial targets such as FabH (fatty acid biosynthesis) and DNA gyrase , while often exhibiting dual-action potential against biofilm formation.

However, the lipophilicity of pyridazinone derivatives often complicates in vitro screening, leading to false negatives (due to precipitation) or false positives (due to solvent toxicity). This Application Note provides a rigorous, self-validating workflow designed specifically for this chemical class, moving beyond generic screening to reliable, reproducible data generation.

Phase I: Compound Management & Solubility Optimization

The Challenge: Pyridazinone derivatives often possess low aqueous solubility. Standard DMSO stocks can precipitate upon addition to cation-adjusted Mueller-Hinton Broth (CAMHB), rendering MIC data invalid.

Protocol: Solubility Check & Stock Preparation

• Primary Stock: Dissolve solid compound in 100% DMSO to a concentration of 10 mg/mL . Vortex for 2 minutes. If turbidity persists, sonicate for 5 minutes at 40 kHz.

• Visual Precipitation Test (The "Mock" Plate):

  • Prepare a clear 96-well plate with 100 µL of CAMHB per well.

  • Add the compound at the highest intended test concentration (typically 128 µg/mL or 256 µg/mL).

  • Incubate at 37°C for 4 hours.

  • Read: Inspect wells against a dark background. Any crystal formation or cloudiness indicates the compound is insoluble at this concentration in media, regardless of DMSO solubility.

• Working Solution: Dilute the Primary Stock in CAMHB to 2x the highest desired final concentration. Ensure final DMSO concentration in the assay well never exceeds 1% (v/v) , as higher levels inhibit sensitive strains.

Phase II: Primary Screening (MIC Determination)

We utilize the Broth Microdilution Method , aligned with CLSI M07 guidelines, but enhanced with a Resazurin (Alamar Blue) step. Pyridazinone derivatives are typically colorless, but metabolic dyes improve high-throughput scoring accuracy.

Experimental Workflow Diagram

Figure 1: Enhanced Broth Microdilution Workflow for Pyridazinone Screening.

Detailed Protocol

• Plate Setup: Dispense 50 µL of CAMHB into columns 2–12 of a sterile 96-well plate. Dispense 100 µL of the 2x compound working solution into column 1.

• Dilution: Transfer 50 µL from column 1 to column 2, mix, and repeat down to column 10. Discard 50 µL from column 10.

  • Column 11: Growth Control (Bacteria + Media + Solvent).

  • Column 12: Sterility Control (Media only).

• Inoculum Prep: Adjust bacterial culture (e.g., S. aureus ATCC 29213) to 0.5 McFarland standard (~1.5 x 10^8 CFU/mL). Dilute 1:150 in CAMHB to reach ~1 x 10^6 CFU/mL.

• Inoculation: Add 50 µL of the diluted inoculum to wells 1–11. Final assay density: 5 x 10^5 CFU/mL.

• Incubation: 37°C for 18–24 hours (aerobic).

• Readout (Resazurin): Add 10 µL of 0.015% Resazurin solution. Incubate for 1–4 hours.

  • Blue: No growth (Inhibition).

  • Pink/Colorless: Growth (Metabolic reduction of dye).

  • MIC Definition: The lowest concentration preventing the blue-to-pink color shift.[1]

Phase III: Pharmacodynamics (MBC & Time-Kill)

MIC only tells us potency. To determine if your pyridazinone is bacteriostatic (inhibits growth) or bactericidal (kills), you must perform secondary screening.

Minimum Bactericidal Concentration (MBC)

• Sample 10 µL from all wells in the MIC plate that showed no visible growth.

• Spot onto Mueller-Hinton Agar (MHA) plates.

• Incubate for 24 hours at 37°C.

• MBC Definition: The lowest concentration killing ≥99.9% of the initial inoculum (typically <5 colonies on the spot).

Time-Kill Kinetics Protocol

Essential for publishing novel antimicrobial scaffolds.

• Setup: Prepare tubes with CAMHB containing the compound at 1x MIC and 4x MIC . Include a Growth Control (no drug).

• Inoculum: Add bacteria to a final concentration of ~5 x 10^5 CFU/mL.

• Sampling: Incubate at 37°C with shaking. Remove 100 µL aliquots at T=0, 2, 4, 8, and 24 hours.

• Quantification: Serially dilute aliquots in saline and plate on MHA. Count colonies after 24h.

• Data Analysis: Plot Log10 CFU/mL vs. Time.

  • Bactericidal: ≥3 Log10 reduction (99.9% kill) within 24h.

  • Bacteriostatic: <3 Log10 reduction.

Phase IV: Mechanism of Action (Membrane Integrity)

Many pyridazinones act on cell membranes. A rapid way to validate this mechanism (or rule it out to favor intracellular targets like DNA gyrase) is the Propidium Iodide (PI) Uptake Assay .

Logic: PI is membrane-impermeable. If the pyridazinone disrupts the membrane, PI enters and binds DNA, fluorescing red.

Protocol

• Harvest log-phase bacteria; wash and resuspend in PBS (OD600 = 0.5).

• Add compound at 2x MIC. Incubate 1 hour.

• Add Propidium Iodide (final 10 µM).

• Measure Fluorescence (Ex: 535 nm / Em: 617 nm).

• Control: CTAB or Nisin (Positive control for membrane lysis).

Phase V: Safety Profiling (Selectivity Index)

A potent antibiotic is useless if it kills mammalian cells. The Selectivity Index (SI) is the ratio of Cytotoxic Concentration (CC50) to MIC.

Target: SI > 10 is acceptable; SI > 50 is excellent.

MTT Cytotoxicity Assay

• Cells: Vero (kidney) or HepG2 (liver) cells seeded at 1 x 10^4 cells/well in DMEM. Incubate 24h to adhere.

• Treatment: Add compound (serial dilutions) for 24 hours.

• MTT Addition: Add MTT reagent (0.5 mg/mL). Incubate 4 hours.

• Solubilization: Remove media, add DMSO to dissolve purple formazan crystals.

• Calculation:

  Calculate CC50 (concentration killing 50% of cells).

Decision Matrix Diagram

Figure 2: Go/No-Go Decision Matrix for Pyridazinone Leads.

Data Summary Template

Organize your screening data using the following table structure for clarity in reports:

Compound ID	MIC (µg/mL) S. aureus	MIC (µg/mL) E. coli	CC50 (µg/mL) Vero Cells	Selectivity Index (SI)	Activity Type
Pdz-01	4.0	>64	128	32.0	Bacteriostatic
Pdz-02	0.5	32	10	20.0	Bactericidal
Ciprofloxacin	0.25	0.015	>200	>800	Bactericidal

References

• Clinical and Laboratory Standards Institute (CLSI). (2018). M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. CLSI. [Link]

• El-Mekabaty, A., et al. (2020). Synthesis, spectroscopic characterization, antibacterial activity, and computational studies of novel pyridazinone derivatives.[2] Molecules, 25(6), 1323. [Link]

• Palomino, J. C., et al. (2002). Resazurin microtiter assay plate: simple and inexpensive method for detection of drug resistance in Mycobacterium tuberculosis. Antimicrobial Agents and Chemotherapy, 46(8), 2720–2722. [Link]

• Riss, T. L., et al. (2013). Cell Viability Assays: MTT Assay Protocol. Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

• Foerster, S., et al. (2016). Time-kill kinetics of antibiotics against bacteria.[3][4][5] Journal of Visualized Experiments, (111), e53967. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. emerypharma.com [emerypharma.com]
• 5. actascientific.com [actascientific.com]

Preparation of Mannich bases derived from 4-Phenyl-3(2h)-pyridazinone

Application Note: High-Yield Synthesis of N-Mannich Bases Derived from 4-Phenyl-3(2H)-pyridazinone

Executive Summary

This application note details the optimized protocol for the aminomethylation (Mannich reaction) of 4-phenyl-3(2H)-pyridazinone. Pyridazinone derivatives are "privileged structures" in medicinal chemistry, exhibiting significant analgesic, anti-inflammatory, and antihypertensive activities. The introduction of a Mannich base side chain (N-aminomethyl moiety) at the N-2 position is a critical strategy to modulate lipophilicity (LogP), improve water solubility, and enhance the pharmacokinetic profile of the parent scaffold.

This guide provides a self-validating workflow, mechanistic insights, and troubleshooting parameters to ensure reproducibility in drug discovery campaigns.

Scientific Principles & Mechanism

The formation of Mannich bases from 4-phenyl-3(2H)-pyridazinone is a three-component condensation reaction involving:

• Substrate: 4-Phenyl-3(2H)-pyridazinone (Contains the acidic N-H group).

• Linker Source: Formaldehyde (HCHO), typically used as formalin (37%) or paraformaldehyde.

• Amine Component: A secondary amine (e.g., morpholine, piperidine, N-methylpiperazine).

Mechanistic Insight: The reaction proceeds via an iminium ion mechanism .[1][2] The secondary amine reacts with formaldehyde to generate a reactive iminium ion intermediate (electrophile). The nitrogen atom of the pyridazinone ring (N-2), acting as a nucleophile, attacks this electrophile. Unlike standard ketones where Mannich reaction occurs at the

-carbon, in pyridazinones, the N-2 lactam nitrogen is the preferred site of alkylation due to the acidity of the NH proton and the stability of the resulting N-C-N linkage.

Figure 1: Reaction Mechanism Pathway

Caption: Mechanistic pathway showing the in-situ generation of the electrophilic iminium ion followed by nucleophilic attack by the pyridazinone nitrogen.

Experimental Protocol

Safety Warning: Formaldehyde is a known carcinogen and sensitizer. Secondary amines are corrosive. All operations must be performed in a functioning fume hood.

Materials & Reagents

• Substrate: 4-Phenyl-3(2H)-pyridazinone (10 mmol).

• Amine: Secondary amine of choice (e.g., Morpholine, 12 mmol).

• Aldehyde: Formaldehyde (37% aq. solution, 15 mmol) or Paraformaldehyde (equiv.).

• Solvent: Absolute Ethanol (EtOH) or Methanol (MeOH).

• Catalyst: Glacial Acetic Acid (optional, catalytic amount if reaction is sluggish).

Step-by-Step Procedure

• Preparation of the Slurry: In a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar, dissolve 10 mmol of 4-phenyl-3(2H)-pyridazinone in 30 mL of Ethanol .

  • Note: The starting material may not fully dissolve at room temperature. This is normal.

• Formation of the Active Species: Add 15 mmol of Formaldehyde solution (approx. 1.2 mL of 37% formalin) to the flask. Stir for 10 minutes at room temperature.

  • Why: This ensures the formaldehyde is dispersed and ready to react with the amine.

• Amine Addition: Dropwise, add 12 mmol of the secondary amine (e.g., 1.05 mL Morpholine) to the mixture.

  • Exotherm Check: A mild exotherm indicates the initial formation of the hemiaminal/iminium species.

• Reflux: Attach a reflux condenser. Heat the mixture to reflux (approx. 78-80°C for EtOH) with vigorous stirring.

  • Duration: 6–12 hours.

  • Monitoring: Monitor by TLC (System: Chloroform:Methanol 9:1). The starting material (lower R_f) should disappear, and a new spot (higher R_f) should appear.

• Work-up & Isolation:

  • Cooling: Allow the reaction mixture to cool slowly to room temperature, then place in an ice bath (0-4°C) for 2 hours.

  • Precipitation: The Mannich base typically precipitates as a crystalline solid.

  • Filtration: Filter the solid under vacuum.[3] Wash the cake with cold ethanol (2 x 5 mL) and then diethyl ether (2 x 10 mL) to remove unreacted amine.

• Purification: Recrystallize from Ethanol or an Ethanol/Water mixture (9:1) if the melting point range is >2°C wide.

Figure 2: Experimental Workflow

Caption: Operational workflow for the synthesis, monitoring, and isolation of the target Mannich base.

Data Analysis & Characterization

To validate the synthesis, compare the spectral data of the product against the starting material.

Infrared Spectroscopy (FT-IR)

The most diagnostic feature is the disappearance of the N-H stretch and the appearance of C-H stretches from the new methylene bridge.

Functional Group	Starting Material (cm⁻¹)	Mannich Base Product (cm⁻¹)	Diagnostic Change
N-H Stretch	3150 – 3250 (Broad)	Absent	Primary Confirmation
C=O Stretch	1660 – 1680	1650 – 1670	Slight shift (loss of H-bonding)
C-H (Aliphatic)	Weak / Absent	2800 – 2950	Appearance of methylene (-CH2-)

Nuclear Magnetic Resonance (¹H-NMR)

Solvent: DMSO-d₆ or CDCl₃.

Proton Environment	Chemical Shift (δ ppm)	Multiplicity	Interpretation
N-CH₂-N	4.50 – 5.20	Singlet (or AB q)	Diagnostic Methylene Bridge
Aromatic Protons	7.20 – 7.80	Multiplet	Phenyl ring protons
Pyridazinone H-5	6.90 – 7.10	Doublet/Singlet	Ring proton
Amine Protons	2.30 – 3.60	Multiplets	Piperidine/Morpholine ring protons
NH (Lactam)	12.00 – 13.00	Broad Singlet	Disappears in Product

Critical Process Parameters & Troubleshooting

Issue	Probable Cause	Corrective Action
No Precipitation	Product is too soluble in hot EtOH.	Concentrate solvent by 50% on Rotavap; induce crystallization by scratching or adding cold water.
Low Yield	Reversion of Mannich base.	Mannich bases are reversible. Avoid excessive washing with water. Use cold ether for washing.
Sticky/Oily Product	Incomplete reaction or impurities.	Triturate the oil with diethyl ether or hexane to induce solidification. Recrystallize.
Starting Material Remains	Paraformaldehyde depolymerization slow.	If using paraformaldehyde, add a catalytic amount of acetic acid to speed up depolymerization.

References

• Rubat, C., et al. (1992).[4] "Synthesis of Mannich bases of arylidenepyridazinones as analgesic agents." Journal of Pharmaceutical Sciences, 81(11), 1084-1087.[4]

• Dogruer, D. S., et al. (2003). "Synthesis and antimicrobial activity of some 3(2H)-pyridazinone derivatives." Farmaco, 58(8), 563-571.

• Cignarella, G., et al. (1981). "Synthesis and biological activity of some 6-substituted 3(2H)-pyridazinones." Journal of Medicinal Chemistry, 24(8), 1003-1006.

• Rathish, I. G., et al. (2009). "Synthesis and anti-inflammatory activity of some new 6-(4-chlorophenyl)-4-methyl-3(2H)-pyridazinone derivatives." European Journal of Medicinal Chemistry, 44(6), 2608-2613.

Sources

• 1. Mannich reaction - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Synthesis of Mannich bases of arylidenepyridazinones as analgesic agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocols: Strategic Synthesis of Regioisomeric 4-Phenyl-3(2H)-Pyridazinone Derivatives

Introduction: The Significance of Pyridazinones in Drug Discovery

The pyridazinone scaffold is a cornerstone in medicinal chemistry, representing a class of heterocyclic compounds with a remarkable breadth of biological activities.[1][2][3] Derivatives of 3(2H)-pyridazinone are integral to the development of therapeutics for a wide array of conditions, including cardiovascular diseases, cancer, inflammation, and central nervous system disorders.[3][4][5] The pharmacological profile of these molecules is profoundly influenced by the substitution pattern on the pyridazinone ring. Specifically, the regiochemistry—the precise placement of substituents like a phenyl group at the C4, C5, or C6 position—is a critical determinant of biological efficacy and target specificity.

This guide provides an in-depth exploration of the synthetic strategies for preparing regioisomeric 4-phenyl-3(2H)-pyridazinone derivatives. We will move beyond simple procedural lists to dissect the underlying chemical principles that govern regioselectivity. The protocols detailed herein are designed to be robust and reproducible, offering researchers and drug development professionals a reliable framework for accessing these valuable compounds.

Foundational Synthetic Strategy: Cyclocondensation of γ-Keto Acids

The most established and versatile method for constructing the pyridazinone core is the cyclocondensation reaction between a γ-keto acid and a hydrazine derivative.[6] This approach is highly reliable for synthesizing 6-substituted and 5,6-disubstituted pyridazinones.

Mechanistic Rationale

The reaction proceeds via a two-step sequence. Initially, the more nucleophilic nitrogen of the hydrazine attacks the ketone carbonyl of the γ-keto acid, forming a hydrazone intermediate. This is followed by an intramolecular cyclization, where the second nitrogen atom of the hydrazine attacks the carboxylic acid moiety, leading to the elimination of a water molecule and the formation of the stable six-membered pyridazinone ring. The initial precursor, a 4,5-dihydropyridazinone, is often subjected to dehydrogenation to yield the fully aromatic pyridazinone system.[7]

The regiochemical outcome is directly controlled by the structure of the starting γ-keto acid. To synthesize a 6-phenyl derivative, for instance, one would start with β-benzoylpropionic acid.

Figure 1: General workflow for the synthesis of 6-phenyl-3(2H)-pyridazinone.

Experimental Protocol: Synthesis of 6-(3-fluoro-4-methoxyphenyl)-3(2H)-pyridazinone

This two-step protocol is adapted from a demonstrated synthesis and illustrates the pathway from a γ-keto acid to the final aromatic pyridazinone.[7]

Part A: Synthesis of 6-(3-fluoro-4-methoxyphenyl)-4,5-dihydro-3(2H)-pyridazinone

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 4-(3-fluoro-4-methoxyphenyl)-4-oxobutanoic acid (0.01 mol) and hydrazine hydrate (55%, 0.015 mol) in ethanol (30 mL).

• Cyclocondensation: Heat the mixture to reflux and maintain for 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Isolation: After the reaction is complete, cool the mixture to room temperature. The product will precipitate out of the solution.

• Purification: Collect the precipitate by filtration, wash with cold ethanol, and dry. The crude product can be recrystallized from ethanol to yield the pure dihydropyridazinone.

Part B: Dehydrogenation to 6-(3-fluoro-4-methoxyphenyl)-3(2H)-pyridazinone

• Reaction Setup: Dissolve the 6-(3-fluoro-4-methoxyphenyl)-4,5-dihydro-3(2H)-pyridazinone (0.039 mol) in glacial acetic acid (100 mL) in a round-bottom flask and heat to 60-70 °C.

• Bromination: Add a solution of bromine (0.043 mol) in glacial acetic acid (25 mL) dropwise to the heated solution. Caution: Bromine is highly corrosive and toxic. Handle in a fume hood with appropriate personal protective equipment.

• Aromatization: After the addition is complete, heat the reaction mixture to reflux for 3 hours.

• Workup: Cool the mixture in an ice bath (5 °C) and pour it into ice water. Neutralize the solution with ammonium hydroxide to precipitate the product.

• Purification: Collect the solid by filtration, wash thoroughly with cold water until the filtrate is neutral, and then dry. The final product can be recrystallized from an ethanol-water mixture.

Advanced Strategy: Regioselective Multi-Component Synthesis

Modern organic synthesis prioritizes efficiency and sustainability. One-pot, multi-component reactions (MCRs) are exemplary in this regard, allowing for the construction of complex molecules from simple precursors in a single step.

Mechanistic Rationale

A notable example is the regioselective three-component synthesis of 6-aryl-4-cyano-3(2H)-pyridazinones.[8] This reaction involves the condensation of an alkyl 2-cyanoacetate, an arylglyoxal, and hydrazine hydrate, often in an environmentally benign solvent like water. The reaction proceeds with high regioselectivity, where the hydrazine first condenses with the arylglyoxal, followed by reaction with the active methylene group of the cyanoacetate and subsequent cyclization to form the pyridazinone ring.

Figure 2: Schematic of the one-pot synthesis of 4-cyano-3(2H)-pyridazinones.

Experimental Protocol: General Procedure for 6-Aryl-4-cyano-3(2H)-pyridazinones

This protocol is a generalized procedure based on the principles of one-pot synthesis.[8]

• Reaction Setup: In a flask, dissolve the arylglyoxal (1.0 mmol) and the alkyl 2-cyanoacetate (1.0 mmol) in water (10 mL).

• Addition of Hydrazine: Add hydrazine hydrate (1.2 mmol) to the solution at room temperature.

• Reaction: Stir the mixture vigorously at room temperature. The reaction is typically complete within a few hours, as monitored by TLC. A precipitate usually forms as the reaction progresses.

• Isolation and Purification: Collect the solid product by filtration. Wash the precipitate with cold water and then dry it. Further purification can be achieved by recrystallization from a suitable solvent like ethanol.

Causality and Advantages

• Regiocontrol: The high regioselectivity is a result of the differential reactivity of the carbonyl groups in the arylglyoxal and the specific reaction sequence.

• Efficiency: The one-pot nature of this reaction eliminates the need for isolating intermediates, saving time, reagents, and reducing waste.

• Green Chemistry: The use of water as a solvent is environmentally friendly and often enhances reactivity and selectivity.[8]

Alternative Approaches: Cycloaddition Reactions

Cycloaddition reactions provide another powerful and regioselective route to pyridazine and pyridazinone derivatives.

Inverse-Electron-Demand Diels-Alder (IEDDA) Reaction

The IEDDA reaction between electron-deficient tetrazines and electron-rich dienophiles (like alkynyl sulfides) is a highly effective method for synthesizing substituted pyridazines.[9] The reaction proceeds via a [4+2] cycloaddition, followed by the extrusion of dinitrogen (N₂) to form the aromatic pyridazine ring. The regioselectivity is controlled by the electronic and steric properties of the substituents on both the tetrazine and the alkyne.

[4+2] Cycloaddition of α-Halogeno Hydrazones

A catalyst-free [4+2] cycloaddition-elimination reaction between α-halogeno hydrazones and enaminones offers a mild and efficient pathway to pyridazine derivatives with excellent regioselectivity.[10] This method demonstrates high functional group tolerance, making it suitable for complex molecule synthesis.

Summary of Synthetic Protocols

The choice of synthetic strategy depends on the desired substitution pattern and available starting materials. The following table summarizes the key features of the discussed methods.

Method	Starting Materials	Key Features	Regiochemical Outcome	Reference
Cyclocondensation	γ-Keto Acid, Hydrazine	Robust, versatile, well-established	6-Aryl or 5,6-Disubstituted	[6][7]
Multi-Component	Arylglyoxal, Cyanoacetate, Hydrazine	One-pot, highly efficient, "green"	6-Aryl-4-cyano substituted	[8]
IEDDA Cycloaddition	Tetrazine, Alkynyl Sulfide	High regioselectivity, N₂ extrusion	Trisubstituted Pyridazines	[9]
[4+2] Cycloaddition	α-Halogeno Hydrazone, Enaminone	Catalyst-free, mild conditions	High regioselectivity	[10]

Conclusion

The synthesis of regioisomeric 4-phenyl-3(2H)-pyridazinone derivatives is a critical task in modern drug discovery. Mastery over the regiochemical outcome is paramount for developing compounds with optimal pharmacological profiles. This guide has detailed several robust synthetic strategies, from classic cyclocondensation reactions to modern multi-component and cycloaddition approaches. By understanding the mechanistic underpinnings of each method, researchers can make informed decisions to selectively synthesize the desired pyridazinone regioisomers, accelerating the journey from chemical synthesis to biological application.

References

• G. V. G. de la Cruz, R. V. C. Guido, D. C. F. Soares, A. D. Andricopulo, "Regiochemistry of cyclocondensation reactions in the synthesis of polyazaheterocycles," Beilstein Journal of Organic Chemistry, 2017. [Link]

• S. G. Lee, J. J. Kim, H. K. Kim, D. H. Kweon, Y. J. Kang, S. D. Cho, Y. J. Yoon, "Pyridazin-3(2H)-ones: Synthesis, reactivity, applications in pharmacology and agriculture," Current Organic Chemistry, 2004. [Link]

• M. Rimaz, J. Khalafy, P. N. Moghadam, "A Regioselective One-Pot, Three Component Synthesis of 6-Aryl-4-cyano-3(2H)-pyridazinones in Water," Australian Journal of Chemistry, 2010. [Link]

• Y. Guo, M. Zhao, Z. Ren, Z. Guan, "Regioselective construction of pyridazine and tetrahydrocinnoline derivatives via [4 + 2] cycloaddition–elimination with α-halogeno hydrazones and enaminones," Organic Chemistry Frontiers, 2018. [Link]

• A. A. Siddiqui, R. Mishra, M. Shaharyar, "A Review on Synthetic Protocols of Pyridazine and Pyridazone Analogues," INDO GLOBAL JOURNAL OF PHARMACEUTICAL SCIENCES, 2015. [Link]

• S. Rollas, S. Büyüktimkin, G. Çevik, "Investigations of new pyridazinone derivatives for the synthesis of potent analgesic and anti-inflammatory compounds with cyclooxygenase inhibitory activity," Arzneimittelforschung, 2003. [Link]

• Various Authors, "Synthesis and chemistry of pyridazin-3(2H)-ones," ResearchGate, Accessed 2024. [Link]

• T. Kodama, I. Sasaki, H. Sugimura, "Regioselective pyridazine synthesis from tetrazines and alkynyl sulfides," Organic & Biomolecular Chemistry, 2021. [Link]

• Organic Chemistry Portal, "Synthesis of pyridazines," Organic Chemistry Portal, Accessed 2024. [Link]

• A. M. González-Gómez, J. C. D. Castillo, F. J. M. Duarte, "Synthesis and chemistry of pyridazin-3(2H)-ones," Tetrahedron, 2021. [Link]

• Abida, M. T. Alam, M. Asif, "Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold," South Asian Research Journal of Pharmaceutical Sciences, 2019. [Link]

• S. K. Verma, R. Irrchhaiya, K. P. Namdeo, V. K. Singh, A. Singh, S. Khurana, "Synthesis and Antimicrobial Activity of some Pyridazinone Derivatives," Biomedical Pharmacology Journal, 2008. [Link]

• M. Asif, "Various Chemical and Biological Activities of Pyridazinone Derivatives," Scholars Research Library, 2015. [Link]

• M. F. M. Abdel-Mottaleb, M. A. A. El-Gazzar, "An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer," Future Medicinal Chemistry, 2024. [Link]

• K. M. Youssef, M. A. M. El-Sherbeny, F. S. G. El-Abd, "Synthesis of New 4,5-3(2H)pyridazinone Derivatives and Their Cardiotonic, Hypotensive, and Platelet Aggregation Inhibition Activities," Archiv der Pharmazie, 1999. [Link]

• G. A. G. G. de la Cruz, A. D. Andricopulo, "Synthesis and biological evaluation of new 3(2H)-pyridazinone derivatives as non-toxic anti-proliferative compounds against human colon carcinoma HCT116 cells," Journal of the Brazilian Chemical Society, 2021. [Link]

• M. Asif, "Pyridazinone: Current Progress in Synthesis of its Derivatives and Biological Activity," Current Organic Synthesis, 2023. [Link]

• M. Asif, "Pyridazine and Pyridazinone in Medicinal Chemistry: Synthesis and Antiinflammatory Pathways Targeting TxA2, TNF-α, and IL-6," Current Organic Synthesis, 2024. [Link]

Sources

• 1. sarpublication.com [sarpublication.com]
• 2. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 3. Pyridazinone: Current Progress in Synthesis of its Derivatives and Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pyridazine and Pyridazinone in Medicinal Chemistry: Synthesis and Antiinflammatory Pathways Targeting TxA2, TNF-α, and IL-6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. Synthesis and biological evaluation of new 3(2H)-pyridazinone derivatives as non-toxic anti-proliferative compounds against human colon carcinoma HCT116 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Regioselective pyridazine synthesis from tetrazines and alkynyl sulfides - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 10. Regioselective construction of pyridazine and tetrahydrocinnoline derivatives via [4 + 2] cycloaddition–elimination with α-halogeno hydrazones and enaminones - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Guide: Overcoming Steric Hindrance in 4-Phenyl-3(2H)-pyridazinone Substitution

This technical guide addresses the synthetic challenges associated with 4-phenyl-3(2H)-pyridazinone , focusing on overcoming steric hindrance during substitution reactions. It is designed for medicinal chemists and process scientists requiring high-fidelity protocols for scaffold functionalization.

Executive Summary & Scaffold Analysis

The 4-phenyl-3(2H)-pyridazinone scaffold is a privileged structure in drug discovery, serving as a core for cardiotonic (PDE III inhibitors), antihypertensive, and anti-inflammatory agents. However, the C4-phenyl group introduces significant steric bulk that complicates functionalization at the adjacent C5 position and, to a lesser extent, the N2 position .

The Core Problem: The C4-phenyl ring is not coplanar with the pyridazinone ring due to steric repulsion with the C3-carbonyl and C5-substituents. This "twisted" conformation shields the C5 carbon from nucleophilic attack (SNAr) and hinders metal coordination during cross-coupling, often leading to stalled reactions or hydrolysis byproducts.

Strategic Decision Matrix

Use the following logic flow to determine the optimal synthetic pathway for your target derivative.

Figure 1: Strategic decision tree for bypassing steric barriers in pyridazinone synthesis.

Troubleshooting Module: N2-Alkylation

Challenge: While less hindered than C5, the N2 position is sensitive to electronic effects and competing O-alkylation. The C3-carbonyl oxygen can act as a competing nucleophile (O-alkylation) leading to alkoxypyridazines rather than the desired N-alkylated pyridazinones.

FAQ: Why am I getting O-alkylation instead of N-alkylation?

Root Cause: The pyridazinone anion is an ambident nucleophile. Hard electrophiles (e.g., alkyl tosylates) or silver salts favor O-alkylation. Solution: Use conditions that favor the softer nitrogen nucleophile.

Optimized Protocol: Regioselective N-Alkylation

• Reagents: Alkyl halide (1.1 equiv), K₂CO₃ (2.0 equiv), DMF (anhydrous).

• Catalyst: TBAI (Tetrabutylammonium iodide) (0.1 equiv) can enhance rate without compromising selectivity.

• Temperature: 60–80°C. Note: Higher temperatures (>100°C) increase O-alkylation risk.

Parameter	Recommendation	Mechanistic Rationale
Base	K₂CO₃ or Cs₂CO₃	Carbonates provide sufficient basicity to deprotonate N2 without promoting tight ion-pairing that favors O-attack.
Solvent	DMF or CH₃CN	Polar aprotic solvents solvate the cation, leaving the N-anion free to attack.
Electrophile	Alkyl Bromides/Iodides	Softer leaving groups favor N-alkylation (HSAB theory).

Troubleshooting Module: C5-Substitution (The Steric Bottleneck)

Challenge: Displacing a leaving group (Cl, Br) at C5 in the presence of a C4-phenyl group is kinetically inhibited. Standard SNAr conditions (amine, EtOH, reflux) often fail.

Scenario A: Nucleophilic Aromatic Substitution (SNAr) Fails

Symptom: Starting material recovery or hydrolysis to the 5-hydroxy derivative. Technical Fix:

• Switch Solvent: Replace Ethanol with DMA (Dimethylacetamide) or NMP . These allow higher reaction temperatures (140-160°C).

• Microwave Irradiation: Use microwave heating to overcome the activation energy barrier imposed by the steric clash.

• Leaving Group: If possible, use a 5-iodo or 5-triflate precursor instead of chloride to accelerate the rate-determining step.

Scenario B: Pd-Catalyzed Coupling (Suzuki/Buchwald)

When SNAr is impossible, Palladium catalysis is required. However, the "standard" ligands (PPh₃, dppf) are often too bulky to coordinate effectively in the crowded C4/C5 pocket.

Recommended Catalyst System:

• Ligand: SPhos or XPhos . These Buchwald biaryl phosphine ligands are designed to facilitate oxidative addition on sterically hindered chlorides and promote reductive elimination.

• Precatalyst: Pd(OAc)₂ or Pd₂(dba)₃ .

• Base: K₃PO₄ (anhydrous) or Cs₂CO₃.

Protocol: Microwave-Assisted Suzuki Coupling on Sterically Hindered Pyridazinone

• Substrate: 5-chloro-4-phenyl-3(2H)-pyridazinone (1.0 equiv).

• Boronic Acid: Arylboronic acid (1.5 equiv).

• Catalyst: Pd(OAc)₂ (5 mol%), SPhos (10 mol%).

• Base: K₃PO₄ (2.0 equiv).

• Solvent: Toluene:Water (10:1) or Dioxane:Water.[1]

• Conditions: Microwave irradiation at 135–150°C for 30–45 min.

Critical Insight: The use of microwave irradiation combined with SPhos has been documented to convert 6-chloro-5-dialkylaminopyridazinones (structurally similar steric environment) in moderate to good yields where thermal methods failed [1].

Troubleshooting Module: Chlorination with POCl₃

Challenge: Converting the pyridazinone (lactam) to a chloropyridazine is the prerequisite for many substitutions. The C4-phenyl group can retard this reaction.

FAQ: The reaction solidifies or yields incomplete conversion.

Root Cause: Formation of viscous phosphoryl intermediates that coat the stirring bar. Solution:

• Solvent: Do not run neat if sterics are an issue. Use Toluene as a solvent.[2]

• Base Catalyst: Add N,N-Diethylaniline or Diisopropylethylamine (DIPEA) (1-2 equiv). This acts as a proton scavenger and accelerates the formation of the imidoyl chloride species.

• Workup Caution: Quench slowly into ice-water with vigorous stirring to hydrolyze the phosphoryl-dichloride byproducts, which can otherwise contaminate the product.

De Novo Synthesis (The "Nuclear Option")

If direct substitution is persistently blocked by the C4-phenyl group, the most reliable path is to construct the ring with the substituents already in place.

Workflow:

• Friedel-Crafts Acylation: React a substituted benzene (e.g., o-cresyl methyl ether) with succinic anhydride to form the

  -keto acid.[3][4][5]

• Cyclization: Condense with hydrazine hydrate.

• Oxidation: Dehydrogenate the intermediate 4,5-dihydropyridazinone using Br₂/Acetic Acid or CuCl₂ to restore aromaticity.

Figure 2: De Novo synthesis pathway avoiding direct substitution on the crowded aromatic ring [2].

References

• Facile Synthesis of 6-aryl 5-N-substituted Pyridazinones: Microwave-Assisted Suzuki-Miyaura Cross Coupling. Source: National Institutes of Health (NIH) / PubMed URL:[Link] Relevance: Validates the use of microwave irradiation and Pd-catalysis to overcome steric hindrance in chloropyridazinone couplings.

• Synthesis of Some New 4,5-dihydro-6-(4-methoxy-3-methylphenyl)-3(2H)-pyridazinone Derivatives. Source: KoreaScience URL:[Link] Relevance: Details the Friedel-Crafts/De Novo route for constructing sterically crowded pyridazinones when substitution is not feasible.

• POCl3 Chlorination of 4-Quinazolones (Analogous Chemistry). Source: Journal of Organic Chemistry / NIH URL:[Link] Relevance: Provides mechanistic insights and troubleshooting for POCl3 chlorinations of N-heterocycles, applicable to the pyridazinone lactam-lactim tautomerization.

• Synthesis and bioactivity of 6-phenyl-4,5-dihydro-3(2H)-pyridazinone derivatives. Source: PubMed URL:[6][Link] Relevance: Establishes baseline conditions for synthesis and standard characterization of the phenyl-pyridazinone core.

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. researchgate.net [researchgate.net]
• 3. raco.cat [raco.cat]
• 4. Synthesis of Some New 4,5-dihydro-6-(4-methoxy-3-methylphenyl)-3(2H)-pyridazinone Derivatives -Journal of the Korean Chemical Society | Korea Science [koreascience.kr]
• 5. scispace.com [scispace.com]
• 6. Novel 5,6-bis-(4-substitutedphenyl)-2<i>H</i>(3)-pyridazinones: Synthesis and reactions - Arabian Journal of Chemistry [arabjchem.org]

Improving catalytic efficiency in pyridazinone coupling reactions

Technical Support & Troubleshooting Hub

Status: Operational Role: Senior Application Scientist Topic: Improving Catalytic Efficiency in Pyridazinone Cross-Couplings

Core Directive & Technical Philosophy

Pyridazinones are privileged pharmacophores (e.g., PDE inhibitors, antihypertensives), yet they remain notoriously difficult substrates for palladium-catalyzed cross-coupling. The challenge is twofold: electronic deactivation of the ring and catalyst poisoning via the N1/N2 nitrogen lone pairs.[1]

This guide moves beyond generic "screening kits." We focus on mechanistic troubleshooting —understanding why a reaction fails (oxidative addition stall vs. transmetallation failure) and applying targeted chemical engineering solutions.

The "Sticky Nitrogen" Problem: Catalyst Deactivation

Symptom: Reaction stalls immediately or achieves <20% conversion despite high catalyst loading. The reaction mixture may remain clear or precipitate Pd black early.

Root Cause: The pyridazinone nitrogen atoms (especially N2) are competent ligands. They displace your phosphine ligands, forming stable, inactive (Pyridazinone)2-Pd-X2 complexes. This shuts down the catalytic cycle before oxidative addition can occur.

Solution Protocol: The "Bulky Ligand" Strategy

You must use ligands that are sterically bulky enough to prevent the substrate from coordinating to the Palladium center.

Recommended Ligand/Precatalyst Systems:

Coupling Type	Recommended Ligand	Mechanistic Rationale
Suzuki (C-C)	XPhos or SPhos	The biaryl backbone provides steric bulk, while the alkyl groups on phosphorous boost electron density, facilitating oxidative addition into electron-deficient C-Cl bonds.
Buchwald (C-N)	BrettPhos (1° amines) RuPhos (2° amines)	These ligands prevent the formation of off-cycle Pd-amine complexes and facilitate the difficult reductive elimination step.
Negishi (C-C)	PepPSI-IPr	NHC ligands bind tighter than phosphines, making them virtually immune to displacement by the pyridazinone nitrogens.

Critical Update: Stop using Pd(OAc)₂/PPh₃. It is ineffective for pyridazinones. Switch to Precatalysts (e.g., XPhos Pd G4). These release the active L-Pd(0) species immediately upon heating, bypassing the induction period where poisoning often happens.

Regioselectivity in Dihalo-Pyridazinones

Scenario: You have a 4,5-dichloro-3(2H)-pyridazinone or a 3,6-dichloropyridazine core. Which chloride reacts first?

The Rule of Electronic Bias: Oxidative addition occurs fastest at the most electron-deficient position.

• C3/C6 Positions: Most reactive (Alpha to Nitrogen).

• C4/C5 Positions: Least reactive (Beta to Nitrogen).

Troubleshooting Regio-Control:

• Q: How do I selectively couple at C4 in a 4,5-dichloro system?

  • Answer: You generally cannot rely on electronics alone as C4 and C5 are similar. You must use steric differentiation . If N2 carries a bulky protecting group (e.g., SEM, THP), the C3/C4 positions become sterically shielded, pushing reaction to C5.

• Q: I need to couple at C4, but C5 is reacting.

  • Answer: Switch to a Suzuki-Miyaura protocol using OH-containing boronic acids (e.g., phenol-boronic acids) which can direct the Pd via coordination, or use Microwave irradiation which often overrides subtle steric differences to favor the thermodynamic product.

Visual Troubleshooting Workflows

Diagram 1: Ligand Selection Decision Matrix

Use this logic tree to select the initial catalyst system before starting experimental screening.

Caption: Decision matrix for selecting Precatalyst/Ligand systems based on coupling type and steric environment.

Detailed Experimental Protocols

Protocol A: Suzuki Coupling of Deactivated Chloropyridazinones

Designed to minimize protodeboronation (a common failure mode where the boronic acid loses B(OH)2 before coupling).

Reagents:

• Substrate: Chloropyridazinone (1.0 eq)

• Boronic Acid: 1.5 eq (Excess required due to heteroatom instability)

• Catalyst: XPhos Pd G4 (2.0 mol%)

• Base: K₃PO₄ (3.0 eq) - Crucial: Weak base prevents ring hydrolysis.

• Solvent: 1,4-Dioxane : Water (4:1 ratio) - Degassed.

Step-by-Step:

• Charge Solids: Add chloropyridazinone, boronic acid, XPhos Pd G4, and finely ground K₃PO₄ to a reaction vial equipped with a stir bar.

• Inert Atmosphere: Seal vial and purge with Argon for 5 minutes (3x vacuum/backfill cycles).

• Solvent Addition: Add degassed Dioxane/Water mixture via syringe.

• Activation: Heat to 80°C immediately. Note: Do not stir at RT; get to temp quickly to activate the G4 precatalyst.

• Monitoring: Check LCMS at 1 hour.

  • Troubleshooting: If Boronic acid is consumed but SM remains (Protodeboronation), switch solvent to anhydrous THF and use Cs₂CO₃ as base.

Protocol B: C-N Coupling (Buchwald-Hartwig)

Designed for installing amines at C3/C6 positions.

Reagents:

• Substrate: Chloropyridazinone (1.0 eq)

• Amine: 1.2 eq

• Catalyst: BrettPhos Pd G4 (1-3 mol%)

• Base: Cs₂CO₃ (2.0 eq) or NaOtBu (1.5 eq)

  • Warning: NaOtBu is stronger but can degrade the pyridazinone ring. Try Cs₂CO₃ first.

• Solvent: t-Amyl Alcohol or Toluene (Anhydrous).

Step-by-Step:

• Pre-complexation (Optional but recommended): If not using G4 precatalyst, stir Pd(OAc)₂ and Ligand (1:1.2) in solvent at 60°C for 5 mins to generate active species before adding the "poisonous" pyridazinone.

• Reaction: Combine all reagents under Argon.

• Heat: 100°C for 12 hours.

• Workup: Filter through Celite immediately while warm (Pd-complexes can precipitate and trap product upon cooling).

Troubleshooting FAQs

Q1: My boronic acid is gone, but I only see starting material (chloropyridazinone). What happened? A: You are experiencing Protodeboronation . The heteroatoms in your system (or the basic conditions) are catalyzing the cleavage of the C-B bond faster than the Pd can couple it.

• Fix:

  • Lower the temperature (try 60°C).

  • Switch to MIDA boronates or Potassium Trifluoroborates (BF3K) , which release the active boronic acid slowly.

  • Add the boronic acid portion-wise (e.g., 0.5 eq every hour).

Q2: I am getting a black precipitate immediately upon heating. A: This is "Pd Black" formation, indicating your ligand is detaching from the metal. The pyridazinone nitrogen is likely displacing your phosphine.

• Fix: Increase the Ligand:Metal ratio to 2:1 or switch to a tighter-binding ligand like XPhos or an NHC (IPr) .

Q3: Can I use microwave irradiation? A: Yes, and it is often preferred for pyridazinones. The rapid heating profile minimizes the time the catalyst spends in the "warm-up zone" where deactivation/poisoning is most likely to occur. Recommended: 100-120°C for 20-30 mins.

Diagram 2: Troubleshooting "No Reaction"

Caption: Diagnostic flow for identifying failure modes in pyridazinone coupling.

References

• Review of Pd-Catalyzed Cross-Coupling on Pyridazines

  • Title: Palladium-Catalyzed Cross-Coupling Reactions on Pyridazine Moieties.[2][3]

  • Source: ResearchGate (2025).[2][3]

  • URL:

• Buchwald-Hartwig Optimization

  • Title: Optimization of Buchwald-Hartwig amin
  • Source: BenchChem Technical Guides.

  • URL:

• Catalyst Poisoning Mechanisms

  • Title: Catalyst Poisoning in Reactions with Pyridine/Pyridazine Substrates.[1]

  • Source: BenchChem Technical Support.[4]

  • URL:

• Regioselectivity in Dihalogenated Systems

  • Title: Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines (Analogous reactivity).[5]

  • Source: MDPI (Molecules).

  • URL:

• General Suzuki Coupling Guide

  • Title: Suzuki Coupling - Organic Chemistry Portal.

  • Source: Organic Chemistry Portal.[6]

  • URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids [mdpi.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Technical Support Center: Navigating the Thermal Instability of Pyridazinone Precursors

Welcome to the technical support center dedicated to addressing a critical challenge in the synthesis of pyridazinone-based compounds: the thermal instability of their precursors. Pyridazinone derivatives are a cornerstone in medicinal chemistry, exhibiting a wide array of biological activities.[1][2] However, the journey to these valuable molecules is often hampered by the thermal lability of their starting materials, primarily γ-keto acids and related dicarbonyl compounds. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to help you navigate these challenges, improve your reaction yields, and ensure the purity of your products.

Part 1: Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments, providing explanations for the underlying causes and actionable solutions.

Issue 1: Low or No Yield of Pyridazinone Product, Accompanied by Gas Evolution.

Question: I am attempting to synthesize a pyridazinone derivative by reacting a β-aroylpropionic acid with hydrazine hydrate under reflux conditions. My reaction is producing a lot of gas, and my final yield is consistently low. What is happening and how can I fix this?

Answer:

The most likely culprit for gas evolution and low yield in this scenario is the thermal decarboxylation of your β-aroylpropionic acid precursor. β-Keto acids are notoriously prone to losing carbon dioxide (CO₂) upon heating.[3][4][5] While your precursor is technically a γ-keto acid, the underlying principle of thermal instability, especially at elevated temperatures, can still be a significant factor.

Causality Explained:

The mechanism of decarboxylation in β-keto acids proceeds through a cyclic six-membered transition state, which is energetically favorable.[3][6] Although γ-keto acids do not have the ideal geometry for this specific mechanism and are generally more stable, they can still decompose under harsh thermal conditions.[7] The elevated temperatures of a reflux setup can provide sufficient energy to initiate decarboxylation or other decomposition pathways, leading to the loss of your starting material before it can react with hydrazine.

Troubleshooting Protocol:

• Temperature Optimization: The most critical parameter to control is the reaction temperature. Instead of refluxing, aim for the lowest possible temperature that still allows for a reasonable reaction rate.

  • Action: Start by running the reaction at a lower temperature (e.g., 60-80 °C) and monitor the progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Gradually increase the temperature in small increments if the reaction is too slow.

• Solvent Selection: The choice of solvent can influence the required reaction temperature.

  • Action: Consider using a lower-boiling point solvent that still provides good solubility for your reactants. Alternatively, a higher-boiling point solvent can be used at a controlled, lower temperature.

• pH Control: The stability of carboxylic acids can be pH-dependent.

  • Action: While the reaction with hydrazine is typically conducted under neutral or slightly basic conditions, extreme pH values should be avoided as they can catalyze decomposition. Consider buffering the reaction mixture if you suspect significant pH changes are occurring.

Workflow for Temperature Optimization:

Sources

• 1. Design, synthesis and characterization of novel pyridazin-3-one derivatives: in vitro vasorelaxant activity and in silico insights into eNOS modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. iglobaljournal.com [iglobaljournal.com]
• 3. mdpi.com [mdpi.com]
• 4. Decarboxylation - Chemistry Steps [chemistrysteps.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties [mdpi.com]
• 7. physicsforums.com [physicsforums.com]

Reference Data & Comparative Studies

Comparative Guide: Molecular Docking of 4-Phenyl-3(2H)-pyridazinone Derivatives as COX-2 Inhibitors

Executive Summary: The Pyridazinone Advantage

The search for non-steroidal anti-inflammatory drugs (NSAIDs) that mitigate gastrointestinal (GI) toxicity while maintaining potent analgesic effects has centered on the selective inhibition of Cyclooxygenase-2 (COX-2).[1] While diarylheterocycles like Celecoxib and Rofecoxib defined the first generation of these inhibitors, the 4-Phenyl-3(2H)-pyridazinone scaffold has emerged as a superior alternative in recent molecular docking and SAR (Structure-Activity Relationship) studies.

This guide objectively compares the molecular docking performance of 4-Phenyl-3(2H)-pyridazinone derivatives against industry standards (Celecoxib, Indomethacin). It provides a validated workflow for researchers to replicate these in silico studies, supported by experimental correlation data.

Comparative Performance Matrix

The following data synthesizes results from recent high-impact studies (2020–2024), comparing top-performing pyridazinone derivatives against the standard care drug, Celecoxib.

Table 1: Binding Affinity & Biological Potency Comparison

Note: Lower Binding Energy (more negative) indicates stronger affinity. IC50 values refer to COX-2 inhibition.[2][3][4][5]

Compound ID	Scaffold Type	Binding Energy (kcal/mol)	COX-2 IC50 (nM)	Selectivity Index (SI)*	Key Residue Interactions
Standard: Celecoxib	Pyrazole benzenesulfonamide	-9.3 to -10.5	40 - 73	~11 - 200	Arg513, Phe504, Gln192, Val523
Standard: Indomethacin	Indole acetic acid	-6.5 to -8.1	>700 (Non-selective)	< 1.0	Arg120, Tyr355 (Constricts active site)
Compound 3g [1]	Pyridazinone-hydrazone	-10.2	43.84	11.51	Arg513, His90, Gln192
Compound 7a [2]	Pyridazine sulphonate	-9.8	50.00	208	Val523 (Side pocket entry), Arg120
Compound 9a [3]	Thiazolidinone-pyridazinone	-11.1	15.50	>100	Ser530, Tyr385, Arg120

*Selectivity Index (SI) = IC50(COX-1) / IC50(COX-2).[4] Higher is better.

Critical Analysis of the Data[1]

• Potency Superiority: Derivative 9a demonstrates a ~4-fold increase in potency (15.5 nM vs 73 nM) compared to Celecoxib. Docking reveals this is due to the flexible hydrazone linker allowing the pyridazinone ring to orient more deeply into the hydrophobic channel.

• Selectivity Mechanism: The high SI of Compound 7a (SI=208) is attributed to the sulphonate group's ability to mimic the sulfonamide of Celecoxib, forming hydrogen bonds with Arg513 and His90 , residues unique to the COX-2 side pocket (absent in COX-1).

• Binding Mode: Unlike Indomethacin, which binds at the top of the channel (Arg120), 4-Phenyl-3(2H)-pyridazinones penetrate the "selectivity pocket" defined by Val523 .

Validated Docking Workflow (Protocol)

To replicate these results or screen new derivatives, follow this self-validating protocol. This workflow assumes the use of AutoDock Vina or MOE , but the principles apply universally.

Phase 1: System Preparation

• Target Selection: Use PDB ID: 3LN1 (COX-2 complexed with Celecoxib). This structure has high resolution (2.0 Å) and the active site is pre-conformed to a selective inhibitor.

• Protein Prep:

  • Remove water molecules (essential, as the hydrophobic channel is dry).

  • Protonate His90 and Arg513 (critical for H-bonding).

  • Validation Step: Re-dock the co-crystallized Celecoxib. The Root Mean Square Deviation (RMSD) between the docked pose and the crystal pose must be < 2.0 Å .

Phase 2: Ligand Construction

• Scaffold: 4-Phenyl-3(2H)-pyridazinone.

• Energy Minimization: Use the MMFF94x force field. Ensure the phenyl ring at position 4 is not coplanar with the pyridazinone ring (a dihedral angle of ~45-60° is energetically favorable).

Phase 3: Grid Generation & Docking

• Grid Center: Center on the co-crystallized ligand (Celecoxib).[1]

• Grid Size: 60 x 60 x 60 points (0.375 Å spacing). Ensure the Val523 side pocket is covered.[6]

• Exhaustiveness: Set to 32 or higher (default is 8) to ensure the algorithm finds the deep energy wells in the hydrophobic channel.

Phase 4: Interaction Analysis (The "Decision Gate")

A successful candidate must exhibit:

• H-Bond: With Arg120 or Tyr355 (Gatekeeper residues).

• H-Bond: With Arg513 or His90 (Selectivity pocket residues).

• Hydrophobic Contact: With Val523 (The differentiator from COX-1, which has a bulky Isoleucine here).

Mechanistic Visualization

Diagram 1: The Docking Logic Flow

This diagram illustrates the decision-making process during the computational study, ensuring scientific rigor.

Caption: Figure 1. Self-validating molecular docking workflow for COX-2 inhibitors.

Diagram 2: Binding Mode & SAR Mechanism

This diagram details why the 4-Phenyl-3(2H)-pyridazinone scaffold is effective, mapping chemical features to biological targets.

Caption: Figure 2. Structure-Activity Relationship (SAR) mapping of Pyridazinone derivatives to COX-2 active site.

Expert Insights & Troubleshooting

Common Pitfall: The "Floppy" Linker Many researchers fail to account for the flexibility of the linker at the N2 position of the pyridazinone ring.

• Solution: Perform a Molecular Dynamics (MD) simulation (10-50 ns) post-docking. Studies on Compound 9a showed that while rigid docking predicted good binding, MD revealed that the hydrazone linker stabilizes the molecule by "locking" it into the side pocket via a water bridge, a detail often missed in static docking [3].

The Val523 Gatekeeper The defining difference between COX-1 and COX-2 is the mutation of Isoleucine (COX-1) to Valine (COX-2) at position 523. This creates a secondary internal pocket.

• Design Tip: Your pyridazinone derivative must have a substituent capable of entering this pocket. If your docking pose shows the ligand clashing with residue 523, the compound will likely lack selectivity.

References

• New Pyridazine Derivatives as Selective COX-2 Inhibitors and Potential Anti-inflammatory Agents. ResearchGate. [Link]

• Identification of new 4-(6-oxopyridazin-1-yl)benzenesulfonamides as multi-target anti-inflammatory agents. PubMed Central. [Link]

• Discovery of Novel Pyridazine-Based Cyclooxygenase-2 Inhibitors with a Promising Gastric Safety Profile. PubMed Central. [Link]

• New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking. RSC Advances. [Link]

Sources

• 1. New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of Novel Pyridazine-Based Cyclooxygenase-2 Inhibitors with a Promising Gastric Safety Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Identification of new 4-(6-oxopyridazin-1-yl)benzenesulfonamides as multi-target anti-inflammatory agents targeting carbonic anhydrase, COX-2 and 5-LOX enzymes: synthesis, biological evaluations and modelling insights - PMC [pmc.ncbi.nlm.nih.gov]
• 5. New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. bionaturajournal.com [bionaturajournal.com]

Comparative Guide: Pyridazinone Derivatives vs. Standard NSAIDs in Analgesic Therapeutics

Executive Summary

The search for next-generation analgesics is driven by the critical limitation of traditional Non-Steroidal Anti-Inflammatory Drugs (NSAIDs): gastrointestinal (GI) toxicity. While NSAIDs like Indomethacin and Diclofenac are effective, their non-selective inhibition of Cyclooxygenase (COX-1 and COX-2) compromises the gastric mucosal barrier.

Pyridazinone derivatives (specifically the 3(2H)-pyridazinone scaffold) have emerged as a superior pharmacophore.[1][2][3][4] They exhibit a dual-action profile:

• Potent Analgesia: Comparable or superior to standard NSAIDs in both peripheral and central pain models.

• Gastric Sparing: High selectivity for COX-2 over COX-1, resulting in a negligible Ulcerogenic Index (UI), addressing the primary failure point of traditional therapy.

This guide provides a technical comparison of these two classes, supported by experimental protocols and mechanistic data.

Mechanistic Comparison: The Selectivity Shift

The primary differentiator is the binding affinity for the COX isozymes. Standard NSAIDs often bind tightly to COX-1 (constitutive), inhibiting the synthesis of cytoprotective prostaglandins (PGE2, PGI2) in the stomach.[1] Pyridazinone derivatives are designed to fit the larger hydrophobic side pocket of COX-2 (inducible), sparing COX-1.

Signaling Pathway & Inhibition Logic

The following diagram illustrates the divergence in mechanism between Non-Selective NSAIDs (Indomethacin) and Selective Pyridazinone Derivatives.

Figure 1: Differential inhibition of the Arachidonic Acid pathway. Pyridazinones selectively target COX-2, preserving the COX-1 mediated gastric protection pathway that standard NSAIDs disrupt.

Comparative Performance Data

The following data synthesizes results from multiple bio-evaluation studies (see References). It compares a representative potent 6-substituted-3(2H)-pyridazinone derivative against standard clinical NSAIDs.[1][2][3][5]

In Vitro Enzyme Inhibition (IC50) & Selectivity

Lower IC50 indicates higher potency. High Selectivity Index (SI) indicates safety.[6]

Compound Class	Representative Drug	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI)
Standard NSAID	Indomethacin	0.42	2.60	0.16 (Preferential COX-1)
Standard NSAID	Diclofenac	3.50	0.90	3.8 (Mild Selectivity)
Coxib	Celecoxib	14.80	0.05	~296 (High Selectivity)
Pyridazinone	Compound 9a/5f [1, 4]	>100	0.017 - 0.77	>100 (High Selectivity)

In Vivo Analgesic & Anti-Inflammatory Efficacy

Data derived from rodent models (Writhing Test for peripheral pain, Carrageenan for inflammation).

Metric	Indomethacin (10 mg/kg)	Pyridazinone Derivative (20 mg/kg)	Clinical Interpretation
Analgesic Activity (% Inhibition of Writhing)	65% - 78%	68% - 82%	Pyridazinones are equipotent or slightly superior in peripheral pain management.
Anti-Inflammatory (% Edema Inhibition @ 3hr)	45% - 60%	55% - 76%	Strong reduction in acute inflammation, comparable to potent NSAIDs.
Ulcerogenic Index (Gastric Safety)	150 - 200 (Severe)	0 - 10 (Negligible)	CRITICAL ADVANTAGE: Pyridazinones show almost zero gastric toxicity at therapeutic doses.

Experimental Protocols for Validation

To validate these findings in a drug development setting, the following standardized protocols are recommended. These ensure self-validating results through the use of positive and negative controls.

Screening Workflow

This workflow outlines the logical progression from synthesis to safety profiling.

Figure 2: Pre-clinical screening workflow for analgesic candidates.

Protocol 1: Peripheral Analgesic Activity (Writhing Test)

Objective: Assess peripheral pain inhibition mediated by local prostaglandin synthesis.

• Animals: Swiss albino mice (20-25g), n=6 per group.

• Control: Vehicle (Saline/CMC).

• Standard: Indomethacin (10 mg/kg p.o.).

• Test Compound: Pyridazinone derivative (10, 20 mg/kg p.o.).

• Inducer: 0.6% Acetic acid solution (10 mL/kg i.p.).

• Procedure:

  • Administer oral treatments 30-60 minutes prior to inducer.

  • Inject acetic acid intraperitoneally.

  • Wait 5 minutes (lag time).

  • Count number of "writhes" (abdominal constriction + hind limb extension) for 10-20 minutes.

• Calculation:

Protocol 2: Gastric Ulcerogenicity (Safety Profile)

Objective: Quantify the gastric mucosal damage, the key differentiator.

• Procedure:

  • Fast rats for 24 hours (water ad libitum).

  • Administer Test Compound or Indomethacin (20 mg/kg) orally.[7]

  • Wait 4-6 hours.

  • Sacrifice animals; remove stomach.

  • Open along the greater curvature and wash with saline.

  • Examine under 10x magnification for hemorrhagic lesions.

• Scoring System (Self-Validating):

  • 0.5: Red coloration.

  • 1.0: Spot ulcers.

  • 1.5: Hemorrhagic streaks.

  • 2.0: Ulcers > 3mm.

  • 3.0: Perforation.

• Calculation:

  Validation: Indomethacin group must show UI > 50 (or significant score depending on scale) to validate the assay sensitivity.

Conclusion

The experimental data confirms that pyridazinone derivatives represent a significant advancement over standard NSAIDs. While maintaining equipotent analgesic and anti-inflammatory efficacy (evidenced by writhing and edema inhibition rates >65%), they virtually eliminate the gastric ulceration liability associated with Indomethacin. This is mechanistically attributed to their high selectivity for the COX-2 isozyme.

For drug development professionals, the pyridazinone scaffold offers a "best-of-both-worlds" profile: the efficacy of a traditional NSAID with the safety profile of a selective COX-2 inhibitor (Coxib), but often with a distinct chemical novelty that may bypass existing patent landscapes.

References

• Synthesis and Evaluation of the Analgesic and Anti-Inflammatory Activity of New 3(2H)-pyridazinone Derivatives. PubMed. [Link]

• Anti-inflammatory activity of pyridazinones: A review. Wiley Online Library. [Link]

• Discovery of Novel Pyridazine-Based Cyclooxygenase-2 Inhibitors with a Promising Gastric Safety Profile. PubMed Central. [Link]

• Design and synthesis of new pyridazinone derivatives as selective COX-2 inhibitors. PubMed. [Link]

• Oral non-steroidal anti-inflammatory drugs versus other oral analgesic agents for acute soft tissue injury. Cochrane Library. [Link][8]

Sources

• 1. Overview on Emorfazone and Other Related 3(2H) Pyridazinone Analogues Displaying Analgesic and Anti-Inflammatory Activity [jscimedcentral.com]
• 2. sarpublication.com [sarpublication.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and evaluation of the analgesic and anti-inflammatory activity of new 3(2H)-pyridazinone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. New pyridazine derivatives as selective COX-2 inhibitors and potential anti-inflammatory agents; design, synthesis and biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jcdr.net [jcdr.net]
• 8. Oral non-steroidal anti-inflammatory drugs versus other oral analgesic agents for acute soft tissue injury - PubMed [pubmed.ncbi.nlm.nih.gov]

X-ray crystallographic analysis of 4-Phenyl-3(2h)-pyridazinone

Technical Comparison Guide: X-ray Crystallographic Profiling of 4-Phenyl-3(2H)-pyridazinone

Executive Summary & Strategic Value

The 4-phenyl-3(2H)-pyridazinone scaffold represents a critical pharmacophore in modern drug development, functioning as a versatile bioisostere for carboxylates and serving as a core for PDE3 inhibitors, COX-2 inhibitors, and potential anti-cancer agents.

While the 6-phenyl isomer (e.g., imazodan, pimobendan) is the industry standard for cardiotonic activity, the 4-phenyl regioisomer offers a distinct steric and electronic profile that is often underutilized due to structural ambiguity. This guide objectively compares the structural "performance"—defined by resolution, conformational insight, and binding predictability—of X-ray crystallographic analysis against alternative analytical methods (NMR, DFT) and isomeric benchmarks.

Key Insight: X-ray diffraction (XRD) is the only method capable of definitively resolving the lactam-lactim tautomeric preference and the critical phenyl-ring torsion angle in the solid state, parameters that directly dictate bioavailability and receptor docking affinity.

Experimental Methodology: The Self-Validating Protocol

To ensure data integrity, the following workflow synthesizes chemical purity with crystallographic rigor. This protocol is designed to be self-validating; failure at any step (e.g., twinning in crystals) triggers an immediate feedback loop to the synthesis or solvent selection stage.

Synthesis & Crystal Growth

• Precursor: Phenylhydrazine + Mucochloric acid (or 4-pentynoic acid derivatives).

• Reaction: Condensation in ethanol/acetic acid (Reflux 4h).

• Crystallization (Critical Step):

  • Solvent System: Ethanol:Chloroform (3:1 v/v).

  • Method: Slow evaporation at 298 K.

  • Validation: Crystals must be colorless blocks/prisms. Needle-like morphology often indicates twinning or solvate formation, requiring re-crystallization in Methanol.

Data Collection Parameters

• Source: Mo-Kα radiation (

  = 0.71073 Å) or Cu-Kα for small crystals.

• Temperature: 100 K (Cryogenic cooling is mandatory to reduce thermal ellipsoids of the phenyl ring).

• Resolution: 0.8 Å or better.

Visualization of Workflow

Figure 1: Self-validating crystallographic workflow. The "Check" node acts as a critical quality gate before beamtime allocation.

Structural Analysis: Product Performance

The "performance" of the 4-phenyl-3(2H)-pyridazinone crystal structure is measured by its ability to resolve two critical medicinal chemistry questions: Tautomerism and Conformation.

Tautomeric Resolution (Lactam vs. Lactim)

The pyridazinone ring can exist as a lactam (keto, NH-C=O) or lactim (enol, N=C-OH) .

• X-Ray Evidence: The C3-O bond length is consistently observed at 1.23–1.25 Å (characteristic of C=O double bond), whereas a C-OH single bond would be ~1.35 Å.

• Proton Location: Difference Fourier maps locate the proton explicitly on N2, confirming the NH-lactam tautomer is the dominant solid-state species.

• Implication: Drug design must target the carbonyl acceptor/NH donor motif, not the hydroxyl donor.

Conformational Twist (The Steric Fingerprint)

Unlike the 6-phenyl isomer, which can adopt a near-planar conformation due to conjugation, the 4-phenyl isomer is sterically crowded.

• Observation: The phenyl ring at position 4 is twisted relative to the pyridazinone plane.

• Dihedral Angle: Typically 50°–90° (almost perpendicular in some derivatives like 4-(2,6-dichlorobenzyl)).

• Causality: This twist minimizes steric clash between the phenyl ortho-hydrogens and the pyridazinone carbonyl/C5 hydrogen.

Comparative Performance Analysis

This section compares the X-ray analysis of 4-phenyl-3(2H)-pyridazinone against its primary isomer (6-phenyl) and computational alternatives.

Comparison vs. 6-Phenyl Isomer (The "Standard")

Feature	4-Phenyl-3(2H)-pyridazinone	6-Phenyl-3(2H)-pyridazinone	Implication for Binding
Steric Profile	Twisted (Dihedral ~60-90°)	Planar/Semi-Planar (< 30°)	4-Phenyl fits deep, globular pockets; 6-Phenyl fits narrow, intercalating slots.
H-Bonding	Forms dimers via N-H...O	Forms linear chains or dimers	4-Phenyl tends to pack as discrete dimers, affecting solubility.
Electronic	Conjugation broken by twist	Extended conjugation	6-Phenyl has different UV/Fluorescence properties.
Bioactivity	COX-2, specific Kinases	Cardiotonic (PDE3), Vasodilator	Distinct pharmacophores; not interchangeable.

Comparison vs. Analytical Alternatives

Method	Resolution/Accuracy	Limitations	Verdict
X-Ray Crystallography	High. Direct visualization of bond lengths (1.24 Å) and torsion angles.	Requires single crystals; solid-state packing forces may induce artifacts.	Gold Standard for 3D structure.
NMR ( )	Medium. Infers tautomerism via chemical shift.	Cannot definitively resolve torsion angles; solvent dependent.	Good for solution state, but lacks spatial precision.
DFT (Computational)	High (Theoretical). Predicts gas-phase minima.	Often overestimates planarity; misses lattice packing effects.	Complementary. Use to validate X-ray data.[1]

Supramolecular Architecture Visualization

The stability of the 4-phenyl isomer crystal is driven by a specific hydrogen-bonding network.

Figure 2: The characteristic

inversion dimer motif. The N-H...O interactions lock the molecules into pairs, a key feature distinguishing it from the linear chains often seen in solvated derivatives.

References

• Asif, M. (2014). An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer. NIH / Bioorganic & Medicinal Chemistry.

• Siddiqui, A. A., et al. (2010).[2] Synthesis, characterization and antihypertensive activity of pyridazinone derivatives. European Journal of Medicinal Chemistry.

• Costas-Lago, M. C., et al. (2013). 4-[(tert-Butyldiphenylsilyloxy)methyl]pyridazin-3(2H)-one. IUCr Acta Crystallographica Section E.

• Oubair, A., et al. (2009). Crystal structure of 4-benzyl-6-p-tolylpyridazin-3(2H)-one.

• Ewida, M. A., et al. (2014). Tautomerism in pyridazin-3(2H)-one: a theoretical study using implicit/explicit solvation models. Journal of Molecular Graphics and Modelling.

Sources

• 1. Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4’,3’:2,3]pyridazino[4,5-b]indole and Its Precursor [mdpi.com]
• 2. An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer - PMC [pmc.ncbi.nlm.nih.gov]

Mass Spectrometry Profiling of 3(2H)-Pyridazinones: A Comparative Technical Guide

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of 3(2H)-pyridazinones, a critical scaffold in medicinal chemistry. It is designed for researchers requiring actionable data on structural elucidation and metabolite identification.[1]

Executive Summary & Application Scope

The 3(2H)-pyridazinone pharmacophore is central to the development of cardiotonic agents (e.g., Levosimendan, Pimobendan), phosphodiesterase (PDE) inhibitors, and non-steroidal anti-inflammatory drugs (NSAIDs). Accurate structural characterization of these derivatives relies heavily on understanding their distinct gas-phase dissociation behaviors.[1]

This guide compares the utility of Electron Ionization (EI) versus Electrospray Ionization (ESI) for this class, detailing the mechanistic causality behind characteristic fragment ions.

Comparative Analysis: Ionization Techniques

For 3(2H)-pyridazinones, the choice of ionization method dictates the depth of structural information obtained.

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI)
Energy Regime	Hard (~70 eV)	Soft (Thermal/Electric Field)
Primary Analyte State	Radical Cation ( )	Protonated/Deprotonated Ion ( , )
Fragmentation Extent	High (In-source fragmentation)	Low (Requires CID/MS/MS for fragments)
Key Utility	Fingerprinting: Distinguishing isomers (e.g., position of substituents on the phenyl ring).[1]	Quantification & Purity: High sensitivity for polar derivatives in biological matrices.[1]
Detection Limit	Nanogram range (GC-MS)	Picogram/Femtogram range (LC-MS)

Expert Insight: While ESI is preferred for pharmacokinetic (PK) studies due to sensitivity, EI remains the gold standard for the initial structural confirmation of synthetic intermediates because it induces diagnostic ring cleavages that ESI often fails to produce without high collision energies.

Mechanistic Fragmentation Pathways

The fragmentation of 3(2H)-pyridazinones is governed by the stability of the diaza-heterocyclic ring. The two dominant pathways depend on the saturation level of the pyridazine ring (Aromatic vs. Dihydro).

Pathway A: The Retro-Diels-Alder (RDA) Reaction (Dihydro-derivatives)

For 4,5-dihydro-3(2H)-pyridazinones (common in drug scaffolds), the molecular ion is relatively stable but prone to a Retro-Diels-Alder (RDA) fragmentation.[1] This is the most diagnostic pathway for confirming the dihydro structure.

• Mechanism: The cleavage of the N–N bond and the C4–C5 bond.

• Result: Loss of a neutral alkene (usually ethylene or a substituted alkene depending on C4/C5 substituents) and retention of the charge on the hydrazine-carbonyl fragment.

Pathway B: Ring Contraction & Small Molecule Loss (Aromatic)

Fully aromatic 3(2H)-pyridazinones resist RDA.[1] Instead, they undergo ring contraction via the loss of small stable neutrals.

• Loss of CO (28 Da): Expulsion of the carbonyl group results in a 5-membered pyrazole-like cation.[1]

• Loss of

  (28 Da): Often follows or competes with CO loss, leading to highly unsaturated hydrocarbon cations.

• McLafferty Rearrangement: Observed only if an alkyl chain of

  3 carbons is present at the N2 or C4/C5 position, involving -hydrogen transfer.

Visualization of Fragmentation Logic

The following diagram illustrates the decision tree for interpreting MS spectra of these derivatives.

Figure 1: Decision logic for interpreting fragmentation patterns of 3(2H)-pyridazinones based on ring saturation.[1]

Experimental Protocol: LC-MS/MS Characterization

This protocol is designed for the identification of synthetic impurities or metabolites using a standard Triple Quadrupole or Q-TOF system.[1]

Phase 1: Sample Preparation

• Stock Solution: Dissolve 1 mg of analyte in 1 mL DMSO (1 mg/mL).

• Working Solution: Dilute to 1 µg/mL in 50:50 Methanol:Water (0.1% Formic Acid).

  • Why: Formic acid ensures protonation (

    ) for ESI efficiency.[1]

Phase 2: LC Conditions

• Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters BEH), 2.1 x 50 mm, 1.7 µm.

• Mobile Phase A: Water + 0.1% Formic Acid.[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient: 5% B to 95% B over 5 minutes.

Phase 3: MS Parameters (ESI+)

• Capillary Voltage: 3.5 kV.[1]

• Gas Temperature: 300°C.[1]

• Collision Energy (CID): Ramp 10–40 eV.[1]

  • Note: 3(2H)-pyridazinones are stable; low energy (<10 eV) typically yields only the molecular ion.[1] Higher energy is required to induce the RDA or CO loss described above.[1]

Diagnostic Ion Table

Use this table to validate your spectral data.

Ion Type	Mass Shift ( m/z)	Structural Inference
	0	Intact Protonated Molecule (ESI Base Peak).[1]
	-2	Deprotonated Molecule (ESI Negative Mode - requires acidic NH).[1]
	-28	Loss of CO : Typical of aromatic pyridazinones.[1] Loss of : Possible but less common as primary step.[1]
	-29	Loss of CHO/N2H : Radical cleavage (EI only).
	-56	Loss of CO + : Complete heterocyclic breakdown.[1]
RDA Fragment	Variable	Loss of Alkene : E.g., Loss of 28 Da ( ) from unsubstituted dihydro-pyridazinone.
Ar-CNH+	Variable	Nitrilium ion formation from aryl-substituted derivatives.[1]

References

• NIH National Library of Medicine. (2025).[1] 3(2H)-Pyridazinone | C4H4N2O | CID 68153.[1] PubChem.[1] [Link]

• Mounir A. I. Salem, et al. (2014).[1][2] Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones. International Journal of Materials and Chemistry. [Link]

• ResearchGate. (2025).[1][3] Mass Spectral Fragmentation of Some Cycloalkane-condensed 4,5-Dihydro-3(2H)-pyridazinones. [Link]

• MDPI. (2020).[1] Synthesis, Spectroscopic Characterization... of Novel Pyridazinone Derivatives. Molecules. [Link]

Sources

• 1. 3(2H)-Pyridazinone | C4H4N2O | CID 68153 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. article.sapub.org [article.sapub.org]
• 3. researchgate.net [researchgate.net]

A Comparative Analysis of 4-Phenyl and 6-Phenyl Pyridazinone Derivatives: Unveiling Structure-Activity Relationships in Drug Discovery

The pyridazinone scaffold is a privileged heterocyclic motif in medicinal chemistry, with its derivatives exhibiting a broad spectrum of pharmacological activities.[1] Among these, phenyl-substituted pyridazinones have garnered significant attention, demonstrating potential as anti-inflammatory, anticancer, and cardiotonic agents.[2][3][4] This guide provides a comparative study of two key positional isomers: 4-phenyl and 6-phenyl pyridazinones. By examining their synthesis, biological activities, and underlying mechanisms of action, we aim to elucidate the critical structure-activity relationships (SAR) that govern their therapeutic potential, offering valuable insights for researchers and drug development professionals.

The Architectural Framework: Synthesis of Phenyl-Substituted Pyridazinones

The synthetic route to phenyl-substituted pyridazinones is a crucial determinant of their accessibility and potential for derivatization. The core strategy for both 4-phenyl and 6-phenyl isomers typically involves the condensation of a hydrazine derivative with a suitable dicarbonyl precursor. However, the nature of this precursor fundamentally dictates the position of the phenyl substituent.

Synthesis of 6-Phenyl-3(2H)-pyridazinones

The most prevalent method for constructing 6-phenyl-3(2H)-pyridazinones involves the cyclization of γ-keto acids with hydrazine hydrate.[5] This reaction proceeds via the formation of a hydrazone intermediate, followed by intramolecular condensation to yield the dihydropyridazinone, which can then be oxidized to the aromatic pyridazinone. A common starting material is 3-benzoylpropionic acid, which upon reaction with hydrazine, readily forms 6-phenyl-4,5-dihydro-3(2H)-pyridazinone.[3] Subsequent dehydrogenation, often using bromine in acetic acid, furnishes the desired 6-phenyl-3(2H)-pyridazinone.[6]

Caption: General synthetic scheme for 6-phenyl-3(2H)-pyridazinone.

Synthesis of 4-Phenyl-3(2H)-pyridazinones

The synthesis of 4-phenyl-3(2H)-pyridazinones requires a different strategy, often involving the construction of a precursor that already contains the phenyl group at the desired position. One approach utilizes a palladium-catalyzed addition of boronic acids to a ketoglutaconic ester.[5] The resulting γ-keto ester, now bearing a phenyl group at the α-position, can be cyclized with hydrazine to form the 4-phenyl-4,5-dihydropyridazin-3(2H)-one. Subsequent oxidation then yields the target 4-phenyl-3(2H)-pyridazinone.[5]

Caption: General synthetic scheme for 4-phenyl-3(2H)-pyridazinone.

Comparative Biological Activity: A Tale of Two Isomers

The seemingly subtle shift of the phenyl group from the 6- to the 4-position on the pyridazinone ring can have profound implications for biological activity. This section will compare the reported anticancer, anti-inflammatory, and cardiotonic effects of these two classes of compounds.

Anticancer Activity

Numerous 6-phenylpyridazinone derivatives have been investigated for their anticancer properties.[3][7] For instance, a series of 6-aryl-2-(p-sulfamylphenyl)-pyridazin-3(2H)-ones were synthesized and evaluated against a panel of human cancer cell lines.[3] One derivative, in particular, showed remarkable activity against leukemia and non-small cell lung cancer cell lines with a GI50 value of less than 0.1 μM.[3] The proposed mechanisms of action for the anticancer effects of pyridazinone derivatives are diverse and include the inhibition of various kinases such as B-Raf and Bruton's tyrosine kinase (BTK), as well as dihydrofolate reductase (DHFR).[2]

Information on the anticancer activity of simple 4-phenyl-3(2H)-pyridazinones is less abundant in the literature. However, more complex molecules incorporating the 4-phenylpyridazinone moiety have shown promise. For example, a series of novel 3(2H)-pyridazinone derivatives were evaluated for their anti-proliferative effects against human colon carcinoma HCT116 cells, with some compounds showing IC50 values comparable to the reference drug daunorubicin.[6] Another study on 3(2H)-pyridazinone derivatives with a piperazinyl linker demonstrated anti-proliferative effects against gastric adenocarcinoma cells.[8]

Compound Class	Example Compound	Cancer Cell Line	Activity (IC50/GI50)	Reference
6-Phenylpyridazinone	6-Aryl-2-(p-sulfamylphenyl)-pyridazin-3(2H)-one derivative	SR (leukemia), NCI-H522 (non-small cell lung)	< 0.1 μM	[3]
4-Phenylpyridazinone	3(2H)-pyridazinone derivative	HCT116 (colon carcinoma)	Comparable to Daunorubicin	[6]

Anti-inflammatory Activity

The pyridazinone core is recognized as a key structure for the development of anti-inflammatory agents with potentially reduced ulcerogenic side effects compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs).[9] The primary mechanism of action for many of these compounds is the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible COX-2 isoform, which is upregulated during inflammation.[4]

Several 6-phenylpyridazinone derivatives have been reported as potent and selective COX-2 inhibitors.[4][10] For example, a series of 6-substituted-3(2H)-pyridazinone derivatives were synthesized, with one compound, 6-[4-(2-fluorophenyl)piperazin-1-yl]-3(2H)-pyridazinone, showing anti-inflammatory activity similar to the standard drug indomethacin in a carrageenan-induced paw edema model.[10]

Research on the anti-inflammatory properties of 4-phenylpyridazinones is also emerging. Some 4-aryl substituted pyridazinone derivatives have been shown to act as phosphodiesterase 4 (PDE4) inhibitors, an enzyme involved in the inflammatory cascade.[11] Inhibition of PDE4 leads to an increase in intracellular cyclic AMP (cAMP), which in turn suppresses the production of pro-inflammatory mediators.

Caption: Postulated anti-inflammatory mechanisms for 6-phenyl (COX-2 inhibition) and 4-phenyl (PDE4 inhibition) pyridazinones.

Cardiotonic Activity

Certain pyridazinone derivatives have demonstrated positive inotropic (increasing the force of heart muscle contraction) and vasodilatory effects, making them promising candidates for the treatment of heart failure.[12][13]

A significant body of research has focused on the cardiotonic activity of 6-phenyl-4,5-dihydro-3(2H)-pyridazinone derivatives.[12][14][15] For instance, a series of 6-[4-(substituted-amino)phenyl]pyridazinones were synthesized and found to possess potent positive inotropic activity.[14] The mechanism of action for many of these cardiotonic pyridazinones involves the selective inhibition of phosphodiesterase III (PDE3), an enzyme that degrades cAMP in cardiac muscle.[12] Inhibition of PDE3 leads to increased cAMP levels, resulting in enhanced calcium influx and stronger myocardial contraction.

While there is extensive literature on 6-phenylpyridazinones as cardiotonic agents, there is a notable lack of studies specifically investigating the cardiotonic potential of simple 4-phenyl-3(2H)-pyridazinone derivatives. This represents a significant knowledge gap and an area ripe for future investigation.

Compound Class	Example Compound	Mechanism	Effect	Reference
6-Phenylpyridazinone	6-[4-(4-pyridylamino)phenyl]-4,5-dihydro-3(2H)-pyridazinone	PDE3 Inhibition	Positive Inotropic	[14]
4-Phenylpyridazinone	Not extensively studied	-	-	-

Experimental Protocols: A Guide to Evaluation

To ensure the reproducibility and validity of research findings, detailed experimental protocols are essential. Below are representative methodologies for the synthesis and biological evaluation of phenylpyridazinone derivatives, based on published literature.

General Procedure for the Synthesis of 6-Phenyl-4,5-dihydro-3(2H)-pyridazinone

• A mixture of 3-benzoylpropionic acid and hydrazine hydrate in a suitable solvent (e.g., ethanol) is refluxed for several hours.[6]

• The reaction mixture is cooled, and the resulting solid is collected by filtration.

• The crude product is purified by recrystallization from an appropriate solvent.

In Vitro Anticancer Activity Assay (MTT Assay)

• Human cancer cells are seeded in 96-well plates and allowed to adhere overnight.

• The cells are treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 or 72 hours).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow the formation of formazan crystals by viable cells.

• The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration of compound that inhibits cell growth by 50%) is determined.

In Vitro COX-2 Inhibition Assay

• The assay is typically performed using a commercially available kit or by established protocols.

• The reaction mixture contains human recombinant COX-2 enzyme, a heme cofactor, and the test compound at various concentrations.

• The reaction is initiated by the addition of arachidonic acid as the substrate.

• The production of prostaglandin E2 (PGE2), a major product of the COX-2 reaction, is measured using a specific detection method, such as an enzyme-linked immunosorbent assay (ELISA) or mass spectrometry.

• The percentage of COX-2 inhibition is calculated, and the IC50 value is determined.

Conclusion and Future Directions

The positional isomerism of the phenyl group on the pyridazinone ring significantly influences the biological activity profile of these compounds. While 6-phenylpyridazinone derivatives have been extensively studied and have shown prominent anticancer, anti-inflammatory (primarily through COX-2 inhibition), and cardiotonic (via PDE3 inhibition) activities, the corresponding 4-phenyl isomers remain comparatively underexplored. The available data suggests that 4-phenylpyridazinones may also possess valuable pharmacological properties, potentially acting through different mechanisms, such as PDE4 inhibition for their anti-inflammatory effects.

This comparative guide highlights a clear need for further research into the synthesis and biological evaluation of 4-phenyl-3(2H)-pyridazinone derivatives. Direct, head-to-head comparative studies of 4-phenyl and 6-phenyl isomers under identical experimental conditions are crucial to definitively establish their relative potencies and selectivities across various biological targets. Such studies will provide a more complete understanding of the structure-activity relationships governing this important class of heterocyclic compounds and will undoubtedly pave the way for the rational design of novel and more effective therapeutic agents.

References

• Abdel-Wahab, B. F., Abdel-Aziz, H. A., & Ahmed, E. M. (2022). An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1957-1981. [Link]

• Aly, A. A., Hassan, A. A., & Mohamed, N. K. (2012). Synthesis and evaluation of anticancer activity of some novel 6-aryl-2-(p-sulfamylphenyl)-pyridazin-3(2H)-ones. European Journal of Medicinal Chemistry, 49, 304-309. [Link]

• Gomha, S. M., & Abdel-aziz, H. M. (2020). Pyridazin-3(2H)-ones: Synthesis, reactivity, applications in pharmacology and agriculture. Mini-Reviews in Organic Chemistry, 17(5), 558-574. [Link]

• Gürsoy, E., Güzeldemirci, N. Ü., & Ceylan, M. (2021). Synthesis, Cytotoxicity and Anti-Proliferative Activity against AGS Cells of New 3(2H)-Pyridazinone Derivatives Endowed with a Piperazinyl Linker. Molecules, 26(15), 4483. [Link]

• Guzman, F., & Diaz, E. (2013). Synthesis and chemistry of pyridazin-3(2H)-ones. Arkivoc, 2013(1), 316-353. [Link]

• Kitada, Y., Narimatsu, A., Suzuki, R., Endoh, M., & Taira, N. (1987). Cardiotonic agents. 2. Synthesis and structure-activity relationships of 4,5-dihydro-6-[4-(1H-imidazol-1-yl)phenyl]-3(2H)-pyridazinones: a new class of positive inotropic agents. Journal of Medicinal Chemistry, 30(11), 1955-1962. [Link]

• Le-Hetet, C., Lecoursonnais, M., Le-Maux, D., Le-Guevel, R., Guguen-Guillouzo, C., & Bazureau, J. P. (2021). Pyridazinone derivatives as potential anti-inflammatory agents: synthesis and biological evaluation as PDE4 inhibitors. RSC Medicinal Chemistry, 12(4), 567-577. [Link]

• Mohareb, R. M., & Mohamed, A. A. (2020). Pyridazinone-based derivatives as anticancer agents endowed with anti-microbial activity: molecular design, synthesis, and biological investigation. RSC Advances, 10(61), 37190-37213. [Link]

• Saeed, A., Shaheen, U., & Bosch, A. (2019). Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold. South Asian Research Journal of Pharmaceutical Sciences, 1(1), 16-37. [Link]

• Soyer, Z., Öztürk, G., & Çevik, U. A. (2021). Synthesis and biological evaluation of new 3(2H)-pyridazinone derivatives as non-toxic anti-proliferative compounds against human colon carcinoma HCT116 cells. Journal of the Serbian Chemical Society, 86(1), 27-41. [Link]

• Stepakov, A. V., Karchava, A. V., & Yurovskaya, M. A. (2012). Synthesis of 4-(N-Aryl)carbamoylmethyl-4,5-dihydropyridazin-3(2H)-ones. Chemistry of Heterocyclic Compounds, 48(8), 1216-1224. [Link]

• Tighilet, K., Bieche, I., & Rault, S. (2007). Synthesis and Evaluation of the Analgesic and Anti-Inflammatory Activity of New 3(2H)-pyridazinone Derivatives. Archiv der Pharmazie, 340(6), 281-286. [Link]

• Tsuruta, Y., Aono, S., & Imoto, H. (1987). A novel class of cardiotonics. Synthesis and pharmacological properties of [4-(substituted-amino)phenyl]pyridazinones and related derivatives. Chemical & Pharmaceutical Bulletin, 35(7), 2879-2895. [Link]

• Unsal-Tan, O., Ozadali, K., & Balkan, A. (2015). Overview on Emorfazone and Other Related 3(2H) Pyridazinone Analogues Displaying Analgesic and Anti-Inflammatory Activity. Journal of Scientific and Medical Research, 2(1), 1011. [Link]

• Wang, T., Dong, Y., Wang, L. C., & Chen, Z. (2007). Synthesis and bioactivity of 6-phenyl-4,5-dihydro-3(2H)-pyridazinone derivatives. Arzneimittelforschung, 57(10), 641-646. [Link]

• Wang, T., Dong, Y., Wang, L. C., & Chen, Z. (2008). Design, Synthesis and Structure-Activity Relationship Studies of 6-Phenyl-4,5- dihydro-3(2H)-pyridazinone Derivative. Arzneimittelforschung, 58(11), 569-573. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. sarpublication.com [sarpublication.com]
• 5. Redirecting [linkinghub.elsevier.com]
• 6. Synthesis and biological evaluation of new 3(2H)-pyridazinone derivatives as non-toxic anti-proliferative compounds against human colon carcinoma HCT116 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pyridazinone-based derivatives as anticancer agents endowed with anti-microbial activity: molecular design, synthesis, and biological investigation - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Synthesis, Cytotoxicity and Anti-Proliferative Activity against AGS Cells of New 3(2H)-Pyridazinone Derivatives Endowed with a Piperazinyl Linker - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Overview on Emorfazone and Other Related 3(2H) Pyridazinone Analogues Displaying Analgesic and Anti-Inflammatory Activity [jscimedcentral.com]
• 10. Synthesis and evaluation of the analgesic and anti-inflammatory activity of new 3(2H)-pyridazinone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pyridazinone derivatives as potential anti-inflammatory agents: synthesis and biological evaluation as PDE4 inhibitors - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Cardiotonic agents. 2. Synthesis and structure-activity relationships of 4,5-dihydro-6-[4-(1H-imidazol-1-yl)phenyl]-3(2H)-pyridazinones: a new class of positive inotropic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. A novel class of cardiotonics. Synthesis and pharmacological properties of [4-(substituted-amino)phenyl]pyridazinones and related derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Thieme E-Journals - Arzneimittelforschung / Abstract [thieme-connect.com]